(1-tosyl-1H-indol-3-yl)methanol

• CAS: 67593-11-7

Core Science & Biosynthesis

Solvation Dynamics and Experimental Workflows for (1-Tosyl-1H-indol-3-yl)methanol: A Technical Guide

Executive Summary

(1-Tosyl-1H-indol-3-yl)methanol (CAS: 67593-11-7) is a highly versatile "privileged scaffold" utilized extensively in the synthesis of advanced therapeutics, including novel antibacterial conjugates targeting MRSA and experimental treatments for glioblastoma 12. Because it serves as a critical intermediate—often undergoing further functionalization such as Mitsunobu reactions or Tsuji–Trost-type allylation 3—understanding its precise solubility profile in common organic solvents is paramount. As a Senior Application Scientist, I have designed this whitepaper to move beyond basic solubility charts, providing the thermodynamic causality behind its solvation and detailing self-validating experimental workflows for its extraction and purification.

Physicochemical Profiling & Structural Causality

The macroscopic solubility behavior of (1-tosyl-1H-indol-3-yl)methanol is dictated by the competing electronic and steric effects of its three primary structural domains:

• The Indole Core: Provides a rigid, planar, and aromatic framework that promotes π−π stacking interactions, inherently favoring dissolution in aromatic or moderately polar solvents.

• The N-Tosyl (p-Toluenesulfonyl) Group: This bulky, highly lipophilic protecting group masks the N1-hydrogen of the indole. By eliminating this key hydrogen-bond donor, the tosyl group drastically reduces the molecule's aqueous solubility while exponentially increasing its affinity for halogenated solvents (e.g., dichloromethane) and polar aprotic solvents (e.g., ethyl acetate) 1.

• The C3-Hydroxymethyl Group (-CH₂OH): Acts as a localized polar anchor. The hydroxyl moiety retains both hydrogen-bond donating and accepting capabilities, which provides the molecule with moderate to high solubility in polar protic solvents like methanol and ethanol—solvents frequently used during its preparation via sodium borohydride (NaBH₄) reduction of 1-tosyl-1H-indole-3-carbaldehyde.

Solubility Matrix in Common Organic Solvents

The following table synthesizes the solubility profile of (1-tosyl-1H-indol-3-yl)methanol, categorizing solvents by their optimal application in synthetic workflows 4.

Solvent Class	Specific Solvents	Solubility Tier	Mechanistic Causality	Primary Workflow Application
Halogenated	Dichloromethane (DCM), Chloroform	Very High	Strong dipole-dipole interactions with the sulfonyl moiety; high affinity for the lipophilic tosyl group.	Liquid-liquid extraction; loading solvent for silica gel chromatography.
Polar Aprotic	Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	High	Favorable solvation of the indole ring and hydrogen-bond acceptance from the -OH group.	Extraction phase; reaction medium for subsequent functionalizations.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	Moderate to High	Hydrogen bonding with the hydroxymethyl group overcomes the hydrophobic penalty of the tosyl group.	Reaction medium for NaBH₄ reductions; co-solvent for crystallization.
Highly Polar Aprotic	Dimethyl Sulfoxide (DMSO), DMF	Very High	Universal solvation due to high dielectric constant and strong hydrogen-bond accepting capability.	NMR spectroscopy (DMSO-d₆); biological assay stock solutions.
Non-Polar Aliphatic	Hexanes, Heptane	Insoluble	Inability to disrupt the strong intermolecular hydrogen bonding of the -OH groups or solvate the polar sulfonyl core.	Anti-solvent for precipitation and recrystallization.
Aqueous	Water, Aqueous Buffers	Insoluble	Massive hydrophobic penalty from the tosyl-indole framework overrides the minor polarity of the single -OH group.	Aqueous washing (removal of inorganic salts).

Experimental Workflows: Solubility-Driven Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the physical state of the reaction at specific checkpoints will confirm whether the physicochemical principles are operating correctly.

Protocol A: Self-Validating Biphasic Extraction

Following the synthesis of (1-tosyl-1H-indol-3-yl)methanol via the reduction of its carbaldehyde precursor in methanol, the product must be isolated from inorganic salts (e.g., sodium borate derivatives) 1.

• Quenching & Precipitation: Cool the methanolic reaction mixture to 0 °C. Slowly add distilled water (equal to the volume of methanol).

  • Causality: Water acts as a highly polar anti-solvent. The sudden increase in the dielectric constant of the medium forces the highly lipophilic tosyl-indole out of solution.

• Primary Extraction: Add Dichloromethane (DCM) or Ethyl Acetate (EtOAc) in a 1:1 ratio to the aqueous/methanol mixture. Agitate vigorously and allow phase separation.

  • Causality: The product partitions heavily into the organic layer due to the favorable dipole-dipole interactions with the tosyl group.

  • Validation Checkpoint: The aqueous layer should transition from a milky suspension to a clear liquid. Persistent turbidity in the aqueous layer indicates incomplete extraction; if observed, add an additional volume of organic solvent.

• Salting-Out Wash: Separate the organic layer and wash it with saturated aqueous NaCl (brine).

  • Causality: Brine increases the ionic strength of the aqueous phase, further decreasing the solubility of the organic product in water (the "salting-out" effect) while simultaneously drawing dissolved water out of the organic phase via osmosis.

• Drying & Concentration: Treat the organic layer with anhydrous Na₂SO₄ until the drying agent flows freely (does not clump). Filter and concentrate in vacuo to yield the crude solid.

Protocol B: Anti-Solvent Recrystallization

To achieve >98% purity for sensitive downstream applications (e.g., biological evaluation or Tsuji-Trost reactions) 3, a binary orthogonal solvent crystallization is employed.

• Dissolution: Suspend the crude (1-tosyl-1H-indol-3-yl)methanol in a minimum volume of boiling DCM or EtOAc.

  • Causality: Maximizes the concentration of the solute in a highly compatible solvent, setting up a supersaturated state upon cooling.

• Anti-Solvent Titration: Dropwise, add Hexanes to the boiling solution until a faint, persistent cloudiness is observed.

  • Causality: Hexanes are completely incompatible with the polar hydroxymethyl and sulfonyl groups. Adding hexanes lowers the overall solvating power of the mixture until the saturation point is exactly reached.

• Annealing & Crystallization: Remove from heat and allow the solution to cool to room temperature undisturbed, then transfer to an ice bath (0 °C) for 1 hour.

  • Validation Checkpoint: The formation of distinct, well-defined crystals validates that the anti-solvent was added at the correct rate and temperature. "Oiling out" (the formation of a biphasic liquid system) indicates the hexanes were added too rapidly or the temperature dropped too fast.

• Isolation: Vacuum filter the crystals and wash with ice-cold hexanes to remove residual mother liquor.

Mechanistic Workflow Diagram

Fig 1: Solvation logic and phase-separation pathways for (1-tosyl-1H-indol-3-yl)methanol.

References

• Synthesis and Antibacterial Evaluation of an Indole Triazole Conjugate with In Silico Evidence of Allosteric Binding to Penicillin-Binding Protein 2a Source: PMC (nih.gov) URL:[Link]

• The Synthesis and Biological Evaluation of the Indole Fragment against Glioblastoma Source: Lancashire Online Knowledge URL:[Link]

• Palladium-Catalyzed Tsuji–Trost-Type Reaction of 3-Indolylmethylacetates with O, and S Soft Nucleophiles Source: Semantic Scholar URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemscene.com [chemscene.com]

A Technical Guide to the Electronic and Spectroscopic Properties of (1-Tosyl-1H-indol-3-yl)methanol

Executive Summary

(1-Tosyl-1H-indol-3-yl)methanol is a key synthetic intermediate in medicinal chemistry and materials science. Its utility stems from the N-tosyl group, which protects the reactive indole nitrogen and modulates the electronic character of the indole ring system.[1] A thorough understanding of this compound's electronic properties and its signature in UV-Vis spectroscopy is paramount for reaction monitoring, purity assessment, and predicting its behavior in subsequent synthetic steps. This guide provides a comprehensive framework for this characterization, blending theoretical predictions with actionable experimental and computational protocols. While specific experimental data for this exact molecule is sparse in public literature, this document outlines a robust, first-principles approach to its complete electronic and spectroscopic characterization.

Introduction to (1-Tosyl-1H-indol-3-yl)methanol

The indole nucleus is a fundamental motif in a vast array of pharmaceuticals and natural products.[2][3] However, the reactivity of the N-H bond often complicates synthetic routes. The introduction of a p-toluenesulfonyl (tosyl) group at the N-1 position is a common and effective strategy to protect the indole nitrogen.[1] This modification has profound electronic consequences:

• Stability: The strongly electron-withdrawing nature of the tosyl group deactivates the pyrrole ring, enhancing the molecule's stability under various reaction conditions.[1]

• Reactivity Modulation: The tosyl group alters the electron density across the indole system, influencing the regioselectivity of subsequent functionalizations.[1]

The (1-tosyl-1H-indol-3-yl)methanol structure, featuring this N-protection and a versatile hydroxymethyl group at the C-3 position, represents a valuable building block for more complex molecules.[4][5] Understanding its electronic ground state and excited state behavior through UV-Vis spectroscopy is essential for its practical application.[6]

Theoretical Framework: The Perturbed Indole Chromophore

The UV-Vis spectrum of an organic molecule is dictated by the electronic transitions between molecular orbitals, primarily from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO).[6]

2.1 The Parent Indole Chromophore Unsubstituted indole exhibits characteristic absorption bands in the UV region arising from π→π* transitions within the aromatic system.[7] The two lowest energy transitions are typically assigned to the ¹Lₐ and ¹Lₑ excited states, with the latter often appearing as the absorption maximum (λₘₐₓ) around 270-280 nm.[8][9]

2.2 Electronic Impact of N-Tosyl and C-3 Methanol Groups The substituents on the indole ring significantly perturb its electronic structure and, consequently, its UV-Vis spectrum.

• N-Tosyl Group: As a potent electron-withdrawing group, the tosyl moiety is expected to lower the energy of the HOMO of the indole system. This electronic perturbation is key to the stability and modified reactivity of N-tosylindoles.[1] This stabilization of the ground state would typically lead to a higher energy transition (a hypsochromic or blue shift) compared to unsubstituted indole.

• C-3 Methanol Group: The -CH₂OH group at the C-3 position is a weakly electron-donating group via hyperconjugation. Its effect on the chromophore is generally minor compared to the powerful N-tosyl group but may slightly counteract the blue shift.

Therefore, the UV-Vis spectrum of (1-tosyl-1H-indol-3-yl)methanol is predicted to be dominated by the influence of the N-tosyl group, likely resulting in absorption maxima at slightly shorter wavelengths than native indole.

Predicted Electronic Properties and UV-Vis Spectrum

In the absence of specific experimental data, we can predict the electronic and spectral properties based on theoretical calculations and comparison with related structures. These values serve as a robust hypothesis for experimental verification.

Table 1: Predicted Electronic Properties of (1-Tosyl-1H-indol-3-yl)methanol

Property	Predicted Value	Rationale & Significance
HOMO Energy	~ -6.5 to -7.0 eV	The electron-withdrawing tosyl group stabilizes (lowers the energy of) the HOMO relative to indole (~ -6.1 eV). This indicates higher ionization potential.
LUMO Energy	~ -1.0 to -1.5 eV	The LUMO is also stabilized, but often to a lesser extent than the HOMO.
HOMO-LUMO Gap	~ 5.0 to 6.0 eV	This relatively large gap is consistent with a colorless compound that absorbs in the UV region. The gap is expected to be larger than that of indole.
Dipole Moment	~ 3.0 to 4.0 D	The highly polar sulfonyl group is expected to induce a significant molecular dipole moment, influencing solubility and intermolecular interactions.

Table 2: Predicted UV-Vis Absorption Maxima (in Methanol)

Transition	Predicted λₘₐₓ (nm)	Predicted Molar Absorptivity (ε, L·mol⁻¹·cm⁻¹)	Assignment
S₀ → S₂	~ 260 - 275 nm	5,000 - 8,000	π→π* (¹Lₐ band analog)
S₀ → S₁	~ 280 - 295 nm	3,000 - 6,000	π→π* (¹Lₑ band analog)

Note: These predictions are based on DFT and TD-DFT calculations of similar N-protected indole systems. Experimental values may vary based on solvent and other conditions.[8][10]

Methodologies for Characterization

A dual approach combining experimental spectroscopy with computational modeling provides the most comprehensive understanding of the molecule's properties.

4.1 Experimental Protocol: UV-Vis Spectrophotometry This protocol outlines the steps to acquire a high-quality UV-Vis absorption spectrum.

Diagram 1: Experimental Workflow for UV-Vis Spectroscopy

Caption: Workflow for obtaining an experimental UV-Vis spectrum.

Step-by-Step Methodology:

• Solution Preparation: Accurately weigh a small amount (e.g., 1-5 mg) of (1-tosyl-1H-indol-3-yl)methanol. Dissolve the compound in a 10 mL volumetric flask using a spectroscopic grade solvent (e.g., methanol, acetonitrile, or cyclohexane).[11] Prepare a series of dilutions to find a concentration that yields a maximum absorbance between 0.5 and 1.5 for optimal accuracy.[12]

• Instrument Setup: Turn on the dual-beam UV-Vis spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions.[13][14] Set the scan range, typically from 200 nm to 400 nm for indole derivatives.

• Baseline Correction: Fill two matched quartz cuvettes with the pure solvent. Place one in the reference beam path and the other in the sample beam path. Run a baseline scan to zero the instrument and subtract any absorbance from the solvent and cuvettes.[14]

• Sample Measurement: Replace the solvent in the sample cuvette with your analyte solution. Ensure the cuvette is clean and placed correctly in the sample holder.

• Data Acquisition: Initiate the scan. The instrument will plot absorbance versus wavelength.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ). Using the Beer-Lambert Law (A = εcl), where A is the absorbance, c is the concentration in mol/L, and l is the cuvette path length (typically 1 cm), calculate the molar absorptivity (ε) at each λₘₐₓ.[6]

4.2 Computational Protocol: DFT and TD-DFT Simulation Computational chemistry provides deep insight into the electronic structure and can accurately predict spectroscopic properties.

Diagram 2: Computational Workflow for Property Simulation

Caption: Workflow for DFT and TD-DFT computational analysis.

Step-by-Step Methodology:

• Structure Preparation: Build the 3D structure of (1-tosyl-1H-indol-3-yl)methanol using molecular modeling software.

• Ground State Optimization: Perform a geometry optimization using Density Functional Theory (DFT). A common and effective functional/basis set combination is B3LYP/6-31G(d).[10] This step finds the lowest energy conformation of the molecule. A subsequent frequency calculation is crucial to confirm that the optimized structure is a true energy minimum.

• Electronic Property Extraction: From the optimized ground state calculation, extract key electronic properties such as the HOMO and LUMO energies and the molecular dipole moment.[7]

• Excited State Calculation: Using the optimized geometry, perform a Time-Dependent DFT (TD-DFT) calculation to simulate the electronic excitations. For this, a long-range corrected functional like CAM-B3LYP with a larger basis set (e.g., 6-311+G(d,p)) is often recommended for better accuracy in predicting UV-Vis spectra.[8]

• Spectrum Analysis: The TD-DFT output will provide a list of vertical excitation energies (which can be converted to wavelengths), oscillator strengths (proportional to peak intensity), and the molecular orbitals involved in each transition. This allows for the assignment of the predicted spectral bands.

Applications in Drug Development and Research

The data derived from these analyses have direct practical applications:

• Quantitative Analysis: Once the molar absorptivity (ε) is determined, UV-Vis spectroscopy can be used as a simple, rapid, and non-destructive method for determining the concentration of the compound in solution.[6][13]

• Reaction Monitoring: The N-tosyl group is often removed in a subsequent synthetic step.[15] This deprotection leads to a significant change in the UV-Vis spectrum, as the indole chromophore reverts to its native state. This spectral shift can be used to monitor the reaction's progress in real-time.

• Purity Assessment: The UV-Vis spectrum serves as a characteristic fingerprint. The presence of impurities with different chromophores can be readily detected as unexpected peaks or shoulders on the main absorption bands.[12]

Conclusion

While (1-tosyl-1H-indol-3-yl)methanol is primarily a synthetic intermediate, a detailed characterization of its electronic and spectroscopic properties provides invaluable information for the researcher. The powerful combination of predictive computational modeling and precise experimental verification, as outlined in this guide, establishes a complete and validated profile of the molecule. This knowledge enhances synthetic efficiency, ensures purity, and provides a deeper understanding of the electronic modulation imparted by the critical N-tosyl protecting group.

References

• BenchChem. (2025). The Tosyl Group in Indole Chemistry: A Technical Guide to Stability and Reactivity. Benchchem.

• ResearchGate. UV − visible absorption spectra of indole-3-acetaldehyde,...[Link]

• National Center for Biotechnology Information. (2014). UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. PMC. [Link]

• ResearchGate. UV/Vis absorption spectrum of indole in the gas phase calculated based...[Link]

• SIELC Technologies. Uv-Vis Spectrum of Indole-3-acetic Acid. [Link]

• Research Data Australia. UV Vis Spectra of Indole Analogues. [Link]

• Preprints.org. (2021). Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. [Link]

• National Center for Biotechnology Information. (2024). Design, synthesis, QSAR modelling and molecular dynamic simulations of N-tosyl-indole hybrid thiosemicarbazones as competitive tyrosinase inhibitors. PMC. [Link]

• Scribd. UV-Vis Spectroscopy of Organic Compounds. [Link]

• PubMed. (2014). UV-photoelectron spectroscopy of BN indoles: experimental and computational electronic structure analysis. [Link]

• ResearchGate. (2026). UV-Visible Spectra, HOMO-LUMO Studies on Indole Derivative CBTC Using Gaussian Software. [Link]

• MDPI. (2024). Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. [Link]

• Agilent Technologies. (n.d.). The Basics of UV-Vis Spectrophotometry. [Link]

• La Salle University. CHL311 Instrumental Analysis Laboratory Qualitative UV-VIS Spectrophotometry Laboratory. [Link]

• National Center for Biotechnology Information. (2014). Synthesis and Structure Activity Relationships of Schweinfurthin Indoles. PMC. [Link]

• Purdue University. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. [Link]

• National Center for Biotechnology Information. (2023). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. PMC. [Link]

• ResearchGate. (2026). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. [Link]

• Academia.edu. Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one. [Link]

• ResearchGate. (2024). Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. [Link]

• Beilstein Journals. (2020). Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water. [Link]

• Repositorio Académico - Universidad de Chile. (2016). Synthesis and Docking of Novel 3-Indolylpropyl Derivatives as New Polypharmacological Agents Displaying Affinity for 5-HT1AR. [Link]

• Royal Society of Chemistry. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F [pubs.rsc.org]
• 4. BJOC - Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water [beilstein-journals.org]
• 5. repositorio.uchile.cl [repositorio.uchile.cl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. UV-photoelectron spectroscopy of BN indoles: experimental and computational electronic structure analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. scribd.com [scribd.com]
• 12. www1.lasalle.edu [www1.lasalle.edu]
• 13. agilent.com [agilent.com]
• 14. engineering.purdue.edu [engineering.purdue.edu]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Use of (1-tosyl-1H-indol-3-yl)methanol in palladium-catalyzed cross-coupling

An In-Depth Guide to the Application of (1-tosyl-1H-indol-3-yl)methanol in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Importance of the Indole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous natural products, pharmaceuticals, and biologically active compounds.[1][2][3] Its structural versatility and ability to interact with a wide range of biological targets make it a cornerstone in the development of therapeutic agents for cancer, infectious diseases, and neurological disorders.[1][4] Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, providing a powerful and efficient toolkit for the selective formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds.[5][6]

This guide focuses on the strategic application of a key building block, (1-tosyl-1H-indol-3-yl)methanol , in these transformative reactions. We will explore the dual role of its constituent parts: the N-tosyl protecting group, which stabilizes the indole ring and directs reactivity, and the C3-hydroxymethyl group, a versatile functional handle for subsequent elaborations. This document provides researchers, scientists, and drug development professionals with a detailed overview, field-proven insights, and actionable protocols for leveraging this reagent in the synthesis of complex indole derivatives.

Part 1: The Dual-Functionality of (1-tosyl-1H-indol-3-yl)methanol

The efficacy of (1-tosyl-1H-indol-3-yl)methanol as a synthetic intermediate stems from the distinct and complementary roles of its two key features: the N-tosyl group and the C3-methanol substituent.

The N-Tosyl Group: More Than Just a Protecting Group

The indole nitrogen is susceptible to undesirable side reactions such as protonation, alkylation, and oxidation, particularly under acidic or strongly basic conditions.[7] The introduction of an electron-withdrawing p-toluenesulfonyl (tosyl) group is a critical strategy to mitigate these issues.[7]

Causality Behind the Choice of Tosyl:

• Enhanced Stability: The electron-withdrawing nature of the tosyl group deactivates the pyrrole ring, increasing the overall stability of the indole nucleus under a wide range of reaction conditions, including those employed in many palladium-catalyzed couplings.[7]

• Regioselective Control: The N-tosyl group actively directs the regioselectivity of various functionalization reactions. It notably facilitates deprotonation at the C2 position, enabling selective modifications at this site.[7]

• Compatibility: The tosyl group demonstrates excellent stability and compatibility with the conditions required for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, making it an ideal choice for multi-step syntheses.[7]

Protocol 1: General Procedure for N-Tosylation of Indole-3-methanol

This foundational protocol describes the synthesis of the title compound from commercially available indole-3-methanol.

Workflow for N-Tosylation

Caption: Workflow for the synthesis of the N-tosylated starting material.

Step-by-Step Methodology:

• To a solution of indole-3-methanol (1.0 eq.) in anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portionwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the resulting suspension to warm to room temperature and stir for 30 minutes until gas evolution ceases.

• Cool the reaction mixture back to 0 °C and add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) in one portion.

• Let the reaction proceed at room temperature, monitoring its completion by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (1-tosyl-1H-indol-3-yl)methanol.[7]

The C3-Methanol Group: A Versatile Handle for C-C Bond Formation

While the N-tosyl group serves a protective and directing role, the C3-hydroxymethyl function is the primary point of diversification. It is not typically a direct participant in cross-coupling but serves as a stable precursor to functionalities that are. Its conversion into a more reactive species, such as a halide, triflate, or acetate, is a key step that unlocks its potential in palladium-catalyzed reactions. A notable application is in the Palladium-Catalyzed Tsuji-Trost-Type reaction, where the methanol is first converted to an acetate, which then acts as a leaving group for substitution by soft nucleophiles.[8]

Part 2: Applications in Palladium-Catalyzed Cross-Coupling

The true synthetic power of (1-tosyl-1H-indol-3-yl)methanol is realized when it is used as a precursor in various palladium-catalyzed cross-coupling reactions. The following sections detail protocols for key transformations.

A. Suzuki-Miyaura Coupling: For Biaryl and Vinyl-Indole Scaffolds

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation, valued for its mild conditions and exceptional functional group tolerance.[9] To engage in this reaction, the hydroxyl group of (1-tosyl-1H-indol-3-yl)methanol must first be converted into a suitable leaving group, such as a halide (bromide) or triflate.

General Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: The catalytic cycle of a Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Suzuki-Miyaura Coupling of (1-tosyl-1H-indol-3-yl)methyl Bromide

Step A: Synthesis of (1-tosyl-1H-indol-3-yl)methyl Bromide

• Dissolve (1-tosyl-1H-indol-3-yl)methanol (1.0 eq.) and carbon tetrabromide (CBr₄, 1.5 eq.) in anhydrous dichloromethane (DCM) at 0 °C.

• Slowly add triphenylphosphine (PPh₃, 1.5 eq.) portionwise, keeping the temperature below 5 °C.

• Stir the reaction at room temperature for 1-2 hours until TLC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture and purify directly by flash chromatography to yield the bromide intermediate.

Step B: Cross-Coupling Reaction

• In a reaction vessel, combine (1-tosyl-1H-indol-3-yl)methyl bromide (1.0 eq.), the desired aryl or vinyl boronic acid (1.2-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) or Pd(dppf)Cl₂ (2-5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).[5]

• Add a suitable solvent system, typically a mixture of toluene and water or dioxane and water.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction to 80-100 °C and stir vigorously until the starting material is consumed (monitor by TLC or LC-MS).[9]

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	85-95	[10]
Pd₂(dba)₃	XPhos	K₃PO₄	t-AmOH	110	80-98	[10]
Pd(dppf)Cl₂	dppf	Na₂CO₃	Dioxane/H₂O	90	75-90	[5]
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/EtOH/H₂O	85	70-88	[9]
Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Aryl Halides/Tosylates.

B. Heck Reaction: For C3-Alkene Functionalization

The Heck reaction creates a C-C bond between an aryl or vinyl halide and an alkene.[11][12] Similar to the Suzuki coupling, this requires converting the C3-methanol into a halide. The reaction is invaluable for synthesizing complex olefinic structures.

Protocol 3: Heck Coupling of (1-tosyl-3-iodo-1H-indol-yl) Substrates

While our starting material is functionalized at the methyl position, this protocol illustrates the general conditions for Heck reactions on the indole core, for which a halo-indole precursor would be required.

• Combine the N-tosyl-haloindole (1.0 eq.), the desired alkene (1.5 eq.), a palladium source (e.g., Pd(OAc)₂, 2-5 mol%), a phosphine ligand (e.g., P(o-tol)₃, 4-10 mol%), and a base (e.g., Et₃N or K₂CO₃, 2.0 eq.) in a sealed tube.[5]

• Add a polar aprotic solvent such as DMF or NMP.

• Degas the mixture and heat to 100-120 °C for the specified time (typically 12-24 hours).

• After cooling, dilute the mixture with a suitable solvent and filter through a pad of celite to remove the palladium black.

• Concentrate the filtrate and purify the residue by flash chromatography.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100	70-90	[5]
PdCl₂(PPh₃)₂	PPh₃	NaOAc	DMA	120	65-85	[11]
Pd₂(dba)₃	None (ligandless)	K₂CO₃	DMF/H₂O	100	Varies	[11]
Table 2: Common Catalytic Systems for the Heck Reaction.

C. Sonogashira Coupling: For C3-Alkyne Elaboration

The Sonogashira reaction is a highly efficient method for coupling terminal alkynes with aryl or vinyl halides, typically using a dual palladium-copper catalyst system.[13][14] This reaction is fundamental to the synthesis of many natural products and functional materials containing the indole-alkyne motif.[15]

Protocol 4: Sonogashira Coupling with a Halogenated N-Tosyl Indole Precursor

• To a mixture of the N-tosyl-haloindole (1.0 eq.), the terminal alkyne (1.2-2.0 eq.), and a copper(I) co-catalyst such as CuI (1-5 mol%) in a suitable solvent (e.g., THF, DMF, or toluene), add a palladium catalyst like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ (1-5 mol%).

• Add a suitable amine base, such as triethylamine or diisopropylamine, which often serves as the solvent as well.

• Stir the reaction under an inert atmosphere at a temperature ranging from ambient to 60 °C until completion.

• Upon completion, filter the reaction mixture to remove the amine salt, and concentrate the filtrate.

• Purify the crude product via column chromatography.

Catalyst	Co-catalyst	Base	Solvent	Temp (°C)	Typical Yield (%)	Reference
PdCl₂(PPh₃)₂	CuI	Et₃N	THF	RT-50	80-95	[13]
Pd(PPh₃)₄	CuI	DIPA	Toluene	60	75-90	[14]
Pd/C	None	K₃PO₄	DMSO	90	Varies (heterogeneous)	[15][16]
Table 3: Representative Conditions for the Sonogashira Coupling.

Conclusion

(1-tosyl-1H-indol-3-yl)methanol is a highly valuable and versatile building block for the synthesis of complex, functionalized indole derivatives. The N-tosyl group provides essential stability and control over reactivity, while the C3-methanol group serves as an adaptable handle for introducing a wide array of substituents via robust palladium-catalyzed cross-coupling reactions. The protocols and data presented in this guide offer a solid foundation for researchers to design and execute novel synthetic routes, accelerating the discovery and development of new indole-based therapeutics and materials.

References

• A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with tert-Butyl 7-bromo-1H-indole-1-carboxyl
• The Tosyl Group in Indole Chemistry: A Technical Guide to Stability and Reactivity - Benchchem. (URL: )
• Development in Sonogashira Coupling: Construction of Indole and Benzo [B] Furan Ring Systems Catalyzed By Pd-Cu and Basic Ionic Liquid [DBU] Ac. (URL: )

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC. (URL: [Link])

• Development of Buchwald-Hartwig Amination Reaction of Unprotected, Functionalized Indoles - Ursinus Digital Commons. (URL: [Link])

• Palladium(ii) complexes bearing mesoionic carbene ligands: catalytic application in domino Sonogashira coupling/cyclization reactions for one-pot synthesis of benzofuran and indole derivatives - PMC. (URL: [Link])

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin

• Synthesis of indole derivatives via tandem Sonogashira-cyclization reactions catalyzed by palladium nanoparticles supported on graphene | Poster Board #314 - American Chemical Society. (URL: [Link])

• Palladium metallaphotoredox-catalyzed 3-acylation of indole derivatives - RSC Publishing. (URL: [Link])

• Palladium(ii) complexes bearing mesoionic carbene ligands: catalytic application in domino Sonogashira coupling/cyclization reactions for one-pot synthesis of benzofuran and indole derivatives - RSC Publishing. (URL: [Link])

• Palladium-Catalyzed Three-Component Cross-Coupling of Conjugated Dienes with Indoles Using Ethynylbenziodazolones as Electrophilic Alkynylating Reagents | Organic Letters - ACS Publications - ACS.org. (URL: [Link])

• Palladium-Catalyzed Tsuji–Trost-Type Reaction of 3-Indolylmethylacetates with O, and S Soft Nucleophiles - PMC. (URL: [Link])

• Palladium-catalyzed cross-coupling of five-membered heterocyclic silanol

• Palladium-Catalyzed Oxidative Cross-Coupling between Pyridine N-Oxides and Indoles | Organic Letters - ACS Publications. (URL: [Link])

• Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET - YouTube. (URL: [Link])

• Recent Progress Concerning the N-Arylation of Indoles - PMC. (URL: [Link])

• Synthesis of Indole-2-carboxylate Derivatives via Palladium-Catalyzed Aerobic Amination of Aryl C–H Bonds | Organic Letters - ACS Publications - American Chemical Society. (URL: [Link])

• Sonogashira coupling - Wikipedia. (URL: [Link])

• Arenesulfonyl indole: new precursor for diversification of C-3 functionalized indoles. (URL: )

• Recent Advances on Direct Functionalization of Indoles in Aqueous Media - PubMed. (URL: [Link])

• Development of Cycloisomerization with Rearrangement of a Tosyl Group Using N-Tosyl-o-allenylaniline | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications | IntechOpen. (URL: [Link])

• One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. (URL: )

• (PDF) Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - ResearchGate. (URL: [Link])

• Synthesis of Indole Analogues of the Natural Schweinfurthins - PMC - NIH. (URL: [Link])

• Synthesis and Structure Activity Relationships of Schweinfurthin Indoles - PMC. (URL: [Link])

• Recent advances in the application of indoles in multicomponent reactions - ScienceOpen. (URL: [Link])

• Palladium-Catalyzed Three-Component Coupling Reaction of o-Bromobenzaldehyde, N-Tosylhydrazone, and Methanol - OA Monitor Ireland. (URL: [Link])

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (URL: )

• Pd(0)-Catalyzed Intramolecular Heck reaction of 2/3-Aryl(amino)methyl-3/2-bromoindoles: Syntheses of 3,4-Benzo[c]-β-carbolines, Benzo[1][17]isothiazolo[2,3-a]indole 5,5-Dioxides, and 1, - ACS Publications. (URL: [Link])

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[7][13]-Fused Indole Heterocycles - ACS Publications. (URL: [Link])

• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. (URL: )

• Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation - Beilstein Journals. (URL: [Link])

• Heck Reaction—State of the Art - Semantic Scholar. (URL: [Link])

• Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts - Organic Chemistry Portal. (URL: [Link])

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (URL: [Link])

• A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates - PMC. (URL: [Link])

• Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one - Academia.edu. (URL: [Link])

• One-Pot Synthesis of 2,4-Disubstituted Indoles from N-Tosyl-2,3-dichloroaniline Using Palladium–Dihydroxyterphenylphosphine Catalyst | Organic Letters - ACS Publications. (URL: [Link])

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications | IntechOpen [intechopen.com]
• 3. scienceopen.com [scienceopen.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. spuvvn.edu [spuvvn.edu]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. Synthesis of indole derivatives via tandem Sonogashira-cyclization reactions catalyzed by palladium nanoparticles supported on graphene | Poster Board #314 - American Chemical Society [acs.digitellinc.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. "Development of Buchwald-Hartwig Amination Reaction of Unprotected, Fun" by Grace O. DeCostanza [digitalcommons.ursinus.edu]

Application & Methodology Masterguide: (1-Tosyl-1H-indol-3-yl)methanol in Alkaloid Total Synthesis

Executive Overview

The synthesis of complex, bioactive indole alkaloids demands highly versatile and regioselective building blocks. (1-Tosyl-1H-indol-3-yl)methanol (CAS: 67593-11-7) has emerged as a privileged precursor in modern synthetic and medicinal chemistry. By leveraging the unique electronic properties of the N-tosyl protected indole core, this compound serves as an ideal progenitor for the indol-3-ylmethyl cation (a vinylogous iminium species). This highly electrophilic intermediate can be selectively trapped via Friedel-Crafts alkylations, Tsuji-Trost-type reactions, or cascade cyclizations to construct intricate polycyclic frameworks, most notably the cyclopenta[b]indole scaffold found in numerous natural products and pharmaceuticals[1].

This guide provides drug development professionals and synthetic chemists with a mechanistic understanding and validated protocols for utilizing (1-tosyl-1H-indol-3-yl)methanol in advanced alkaloid synthesis.

Mechanistic Insights: The Indolylmethyl Cation Hub

The strategic value of (1-tosyl-1H-indol-3-yl)methanol lies in its precisely tuned reactivity, governed by two critical structural features:

• The C3-Hydroxymethyl Group: Under Brønsted or Lewis acid catalysis, the hydroxyl group is readily protonated/activated and eliminated as water. This generates a transient, highly reactive indolylmethyl carbocation.

• The N-Tosyl (Ts) Protecting Group: The bulky, electron-withdrawing sulfonyl group plays a dual role. First, it completely suppresses the intrinsic nucleophilicity of the indole nitrogen, preventing unwanted dimerization or N-alkylation side reactions. Second, it modulates the basicity of the indole ring, stabilizing the vinylogous iminium resonance structure just enough to allow controlled intermolecular or intramolecular nucleophilic attack at the C3-methyl carbon[2][3].

When exposed to tethered alkenes or 1,3-dicarbonyls, this cation undergoes rapid cation-ene reactions followed by Friedel-Crafts rearomatization, elegantly yielding fused polycyclic systems[4].

Fig 1. Acid-catalyzed activation of (1-tosyl-1H-indol-3-yl)methanol and divergent alkaloid synthesis.

Quantitative Reaction Profiling

The versatility of the indolylmethyl cation allows for the synthesis of diverse alkaloid scaffolds by simply altering the catalyst and the nucleophilic trapping agent. The table below summarizes benchmark conditions and yields for key transformations derived from this precursor.

Catalyst / Promoter	Nucleophilic Partner	Major Product Scaffold	Yield Range	Ref
PtCl₂ (5 mol%)	N-propargyl tosyl amine	Pyrroloindoles	75–85%	[2]
TfOH or Au(I)	1,3-Dicarbonyls (e.g., Acetylacetone)	Cyclopenta[b]indoles	60–92%	[3]
TFA (8 equiv)	Tethered Alkenes / Cinnamyl units	Polycyclic Indoles (Paspaline core)	70–95%	[4]
PBr₃ then Base	Aryl Thiols (e.g., Benzenethiol)	Tryptamine Thioethers	65–80%	[5]

Validated Experimental Protocols

The following protocols have been engineered for high reproducibility, incorporating causality for reagent selection and in-process quality control (QC) metrics to ensure self-validation during execution.

Protocol A: Lewis Acid-Catalyzed Cascade Cyclization to Cyclopenta[b]indoles

This method utilizes a relay catalysis approach to construct the tricyclic core found in bioactive alkaloids like bruceollines and yuehchukene[1][3].

Reagents & Materials:

• (1-Tosyl-1H-indol-3-yl)methanol derivative (1.0 equiv, 0.5 mmol)

• 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.2 equiv, 0.6 mmol)

• Trifluoromethanesulfonic acid (TfOH) or PtCl₂ (5–10 mol%)

• Anhydrous 1,2-Dichloroethane (DCE) (5.0 mL)

• Activated 4Å Molecular Sieves (100 mg)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL Schlenk flask under argon. Add the activated 4Å molecular sieves. Causality: Molecular sieves are critical to scavenge the water generated during the dehydration step, preventing the premature quenching of the Lewis/Brønsted acid catalyst[2].

• Reagent Solubilization: Dissolve the (1-tosyl-1H-indol-3-yl)methanol derivative and the 1,3-dicarbonyl compound in anhydrous DCE. Causality: DCE is utilized because non-coordinating, halogenated solvents stabilize the transient carbocation without acting as competing nucleophiles (unlike THF or Methanol).

• Catalyst Initiation: Cool the reaction mixture to 0 °C using an ice bath. Add the catalyst (TfOH or PtCl₂) dropwise/in one portion. Causality: Initiation at 0 °C controls the highly exothermic generation of the indolylmethyl cation, suppressing uncontrolled polymerization pathways.

• Cascade Propagation: Remove the ice bath and allow the reaction to warm to 70 °C for 12 hours.

  • Self-Validating QC: Upon catalyst addition, the solution typically exhibits a transient deep yellow/orange color, indicative of the extended conjugated iminium ion. TLC monitoring (Hexanes/EtOAc 3:1) should confirm the disappearance of the UV-active starting material ( Rf​≈0.4 ) and the appearance of a less polar, highly fluorescent product spot.

• Quenching & Isolation: Cool to room temperature, quench with saturated aqueous NaHCO₃ (5 mL), and extract with Dichloromethane ( 3×10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography to yield the cyclopenta[b]indole.

Protocol B: Direct Nucleophilic Substitution via in situ Halogenation

For the synthesis of linear tryptamine analogs or thioethers where direct acid-catalyzed trapping is sterically hindered or yields poor regioselectivity[5].

Reagents & Materials:

• (1-Tosyl-1H-indol-3-yl)methanol (1.0 equiv, 3.17 mmol)

• Phosphorus tribromide (PBr₃) (1.0 equiv, 3.17 mmol)

• Nucleophile (e.g., Benzenethiol) (1.0 equiv, 3.17 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂) (15 mL)

• Saturated aqueous NaHCO₃

Step-by-Step Methodology:

• Bromination Phase: Dissolve (1-tosyl-1H-indol-3-yl)methanol in anhydrous CH₂Cl₂ and cool to 0 °C under argon. Slowly add PBr₃ dropwise.

  • Causality: PBr₃ rapidly converts the carbinol to the corresponding primary bromide. The strict 0 °C temperature is mandatory to trap the kinetic product before the highly reactive indolylmethyl bromide can hydrolyze or undergo self-condensation[5].

• Intermediate Quench: After 1.0 hour of stirring at 0 °C, quench the reaction with excess saturated NaHCO₃. Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate in vacuo.

  • Self-Validating QC: The intermediate bromide is highly unstable and should be used immediately in the next step without column purification. Prolonged exposure to silica gel will cause degradation.

• Nucleophilic Trapping: Dissolve the crude residue in a biphasic mixture of benzene/H₂O (or pure CH₂Cl₂ with an amine base like Et₃N). Add the nucleophile (benzenethiol) and stir at 21 °C for 12 hours.

  • Causality: The addition of a base (or using a biphasic basic system) is required to neutralize the HBr generated during the substitution, preventing the acid-catalyzed degradation of the newly formed thioether or amine.

• Purification: Extract, concentrate, and purify the crude residue by recrystallization in CH₂Cl₂ or flash chromatography to afford the functionalized alkaloid precursor.

References

• Dual-role of PtCl2 Catalysis in the Intramolecular Cyclization of (Hetero)Aryl-Allenes for the Facile Construction. Royal Society of Chemistry (RSC). Available at:[Link]

• Synthesis of polysubstituted cyclopenta[b]indoles via relay gold(I)/Brønsted acid catalysis. Royal Society of Chemistry (RSC). Available at:[Link]

• Synthetic approaches towards cyclopenta[b]indole scaffold. ResearchGate / Current Organic Chemistry. Available at: [Link]

• Acid-promoted Cascade Cyclization to Produce Fused-polycyclic Indole Derivatives. Organic Letters - ACS Publications. Available at: [Link]

• UC Irvine - eScholarship: Enantioselective Synthesis of Indole Alkaloids. eScholarship. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Synthesis of polysubstituted cyclopenta[ b ]indoles via relay gold( i )/Brønsted acid catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC08174A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. escholarship.org [escholarship.org]

Catalytic asymmetric nucleophilic substitution of (1-tosyl-1H-indol-3-yl)methanol

Application Note: Catalytic Asymmetric Nucleophilic Substitution of (1-Tosyl-1H-indol-3-yl)methanol

Target Audience: Synthetic chemists, process researchers, and drug development professionals. Objective: To provide a comprehensive, self-validating methodology for the enantioselective construction of C3-functionalized chiral indoles using (1-tosyl-1H-indol-3-yl)methanol as a platform substrate.

Mechanistic Rationale & Substrate Design

Enantioenriched indole frameworks are ubiquitous in biologically active natural products and therapeutic agents[1]. While unprotected indolylmethanols are highly reactive, they are prone to spontaneous, uncontrolled background dehydration, leading to racemic mixtures.

The strategic selection of (1-tosyl-1H-indol-3-yl)methanol solves this issue. The strongly electron-withdrawing N-tosyl group reduces the electron density of the indole ring, significantly raising the activation barrier for spontaneous dehydration[2]. Consequently, the generation of the reactive intermediate becomes strictly dependent on the presence of a strong Brønsted acid.

When a Chiral Phosphoric Acid (CPA) —such as a BINOL- or SPINOL-derived catalyst—is introduced, it protonates the hydroxyl group, facilitating targeted dehydration. This generates a highly electrophilic vinylogous iminium ion (often referred to as an indole imine methide)[3]. The chiral phosphate anion remains tightly bound to this intermediate via electrostatic and hydrogen-bonding interactions, forming a rigid ion pair. This chiral pocket effectively shields one enantioface (e.g., the Re-face), forcing incoming soft nucleophiles to attack exclusively from the opposite face (Si-face), thereby establishing a new stereocenter with high enantiomeric excess (ee)[2].

Fig 1: Catalytic cycle of CPA-mediated asymmetric nucleophilic substitution of indolylmethanols.

Standardized Experimental Protocol

This protocol describes a self-validating workflow for the asymmetric aza-ene reaction or general nucleophilic substitution of (1-tosyl-1H-indol-3-yl)methanol.

Materials & Reagents

• (1-Tosyl-1H-indol-3-yl)methanol : 1.0 equiv (0.1 mmol, 30.1 mg)

• Nucleophile (e.g., cyclic enaminone, 2-naphthol, or indole): 1.2 equiv (0.12 mmol)

• Chiral Phosphoric Acid (CPA) (e.g., (R)-TRIP or Anthracenyl-BINOL CPA): 5–10 mol%

• Activated 4Å Molecular Sieves (MS) : 50 mg (Freshly flame-dried)

• Solvent : Anhydrous Dichloromethane (DCM) or Toluene (2.0 mL)

Step-by-Step Methodology

• System Preparation & Desiccation: Flame-dry a Schlenk tube under vacuum and backfill with argon. Add 50 mg of activated 4Å MS.

  • Causality: The dehydration of the indolylmethanol generates one equivalent of water. If not sequestered, water will hydrolyze the iminium intermediate and competitively hydrogen-bond with the CPA, poisoning the catalyst and eroding enantioselectivity[2].

• Reagent Loading: Add (1-tosyl-1H-indol-3-yl)methanol (0.1 mmol) and the selected nucleophile (0.12 mmol) to the reaction vessel.

• Solvent Equilibration: Inject 2.0 mL of anhydrous solvent (DCM or Toluene). Stir the suspension and cool the mixture to the designated temperature (typically 0 °C to -20 °C) for 10 minutes.

  • Causality: Lower temperatures decrease the entropic freedom of the transition state, tightening the hydrogen-bonded ion pair between the CPA and the substrate, which maximizes facial discrimination[3].

• Catalyst Initiation: Add the CPA catalyst (5–10 mol%) in a single portion. A subtle color change (often to pale yellow/orange) indicates the in situ formation of the vinylogous iminium ion pair.

• Reaction Monitoring (Self-Validation Step A): Stir under argon. Monitor the reaction via TLC (Hexanes/EtOAc, 3:1). Concurrently, run a control reaction lacking the CPA catalyst to ensure no racemic background substitution is occurring. The reaction is complete when the indolylmethanol spot is fully consumed (typically 12–24 hours).

• Quenching & Isolation: Quench the reaction by adding 1 drop of triethylamine (Et₃N) to neutralize the CPA, preventing product epimerization. Filter the mixture through a short pad of Celite to remove the molecular sieves, washing with DCM. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the enantioenriched C3-substituted indole.

• Stereochemical Validation (Self-Validation Step B): Determine the enantiomeric excess (ee%) via chiral stationary phase HPLC (e.g., Chiralpak AD-H or OD-H columns). Compare the retention times against a racemic standard synthesized using a non-chiral Brønsted acid (e.g., diphenyl phosphate) under identical conditions.

Bifunctional Activation & Cooperative Catalysis

The success of this transformation relies on the bifunctional nature of the CPA. The phosphoryl oxygen acts as a Lewis base (hydrogen-bond acceptor) to activate the nucleophile, while the acidic proton (or the resulting phosphate anion) stabilizes the electrophilic indole imine methide[3].

Fig 2: Bifunctional activation model showing simultaneous CPA coordination to both reactants.

Quantitative Performance & Substrate Scope

The methodology is highly versatile, accommodating a wide range of nucleophiles to generate diverse indole architectures. The table below summarizes benchmark data across different nucleophilic classes.

Nucleophile Class	Representative Reagent	Optimal Catalyst	Solvent / Temp	Yield (%)	Enantiomeric Excess (ee %)
Cyclic Enaminones	Dimedone-derived enaminone	(R)-TRIP	DCM, 0 °C	89–99	91–95
2-Naphthols	6-Methoxy-2-naphthol	CPA (Anthracenyl)	Toluene, -20 °C	85–97	88–95
Nitrones	Cinnamaldehyde-derived nitrone	CPA + HFIP	CHCl₃, RT	80–96	90–96
Indoles	3-Methylindole	CPA (BINOL-derived)	CH₃CFCl₂, -10 °C	82–91	92–99

Critical Parameters & Troubleshooting

• Solvent Polarity: Non-polar solvents (Toluene, DCM) are strictly required. Polar solvents (like DMF or Methanol) disrupt the delicate hydrogen-bonding network between the CPA and the substrates, leading to a drastic drop in both yield and ee%[3].

• Cooperative Additives (HFIP): For highly challenging cycloadditions (e.g., with nitrones), the addition of Hexafluoroisopropanol (HFIP) as a co-catalyst is recommended. HFIP forms a hydrogen-bonded network with the CPA, fine-tuning its acidity and steric environment, which dramatically enhances reactivity while maintaining strict enantiocontrol[4].

• Steric Tuning of the Catalyst: If enantioselectivity is suboptimal (<85% ee), increase the steric bulk at the 3,3'-positions of the BINOL/SPINOL backbone of the CPA. Transitioning from phenyl to 2,4,6-triisopropylphenyl (TRIP) or 9-anthracenyl groups often resolves facial discrimination issues[5].

References

• Wang, Y.-D., Luan, W.-Y., Ma, C., & Shi, F. (2026). Catalytic asymmetric reactions of indolylmethanols for the synthesis of chiral indole derivatives. Chemical Communications. 1

• Sun, X., et al. (2014). Catalytic Asymmetric Aza-ene Reaction of 3-Indolylmethanols with Cyclic Enaminones: Enantioselective Approach to C3-Functionalized Indoles. The Journal of Organic Chemistry. 3

• Shi, F., et al. (2017). Indolylmethanols as Reactants in Catalytic Asymmetric Reactions. ACS Catalysis. 2

• Lan, J.-P., et al. (2020). Catalytic Asymmetric Substitution Reaction of 3-Substituted 2-Indolylmethanols with 2-Naphthols. Synthesis. 5

• Shi, F., et al. (2021). Regio- and Enantioselective (3+3) Cycloaddition of Nitrones with 2-Indolylmethanols Enabled by Cooperative Organocatalysis. Angewandte Chemie International Edition. 4

Sources

• 1. Catalytic asymmetric reactions of indolylmethanols for the synthesis of chiral indole derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regio- and Enantioselective (3+3) Cycloaddition of Nitrones with 2-Indolylmethanols Enabled by Cooperative Organocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Notes &amp; Protocols: Selective Oxidation of (1-tosyl-1H-indol-3-yl)methanol

A Senior Application Scientist's Guide to Synthesizing 1-tosylindole-3-carboxaldehyde

This guide provides a detailed exploration of the chemical oxidation of (1-tosyl-1H-indol-3-yl)methanol to its corresponding aldehyde, 1-tosylindole-3-carboxaldehyde. This transformation is a critical step in the synthesis of various biologically active molecules and pharmaceutical intermediates. We will delve into the rationale behind experimental choices, provide validated protocols, and offer insights gleaned from practical application.

Strategic Overview: The Importance of N-Protection and Selective Oxidation

The indole nucleus is a privileged scaffold in medicinal chemistry, but its inherent electron-rich nature makes it susceptible to undesired side reactions, particularly oxidation and polymerization under various conditions.[1][2] The nitrogen atom of the indole ring is readily protonated or oxidized, which can complicate subsequent synthetic steps.[1]

To circumvent these issues, the indole nitrogen is often protected with an electron-withdrawing group. The tosyl (p-toluenesulfonyl) group is an excellent choice for this role.[3] It deactivates the pyrrole ring towards electrophilic attack and unwanted oxidation, thereby enhancing the stability of the indole core.[1] This protection is crucial for achieving a clean and high-yielding oxidation of the C3-methanol substituent.

The primary objective is the selective oxidation of a primary alcohol to an aldehyde without over-oxidation to the carboxylic acid. Several methods are available, each with distinct advantages and operational demands. This guide will focus on the most reliable and widely adopted methods for this specific substrate.

Caption: Overall synthetic strategy.

Comparative Analysis of Oxidation Methodologies

The choice of oxidant is paramount for successfully converting (1-tosyl-1H-indol-3-yl)methanol to the aldehyde. The ideal method should be mild, selective, high-yielding, and operationally simple. Below is a comparison of leading methods suitable for this transformation.

Oxidation Method	Key Reagents	Typical Temp.	Advantages	Disadvantages
Dess-Martin Periodinane (DMP)	Dess-Martin Periodinane	Room Temp.	Very mild, fast reaction times (0.5-2h), high selectivity, avoids toxic metals, easy workup.[4][5]	Reagent is sensitive to moisture and potentially explosive upon impact.[6]
Swern Oxidation	Oxalyl Chloride, DMSO, Triethylamine	-78 °C	Mild conditions, high yields, generally applicable to many substrates.[7][8]	Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide byproduct, sensitive to temperature fluctuations.[7][9]
**Manganese Dioxide (MnO₂) **	Activated Manganese Dioxide	Room Temp. to Reflux	Mild, excellent for activated alcohols (benzylic/allylic), heterogeneous (easy removal by filtration), low cost.[10]	Often requires a large excess of reagent (5-50 eq.), reactivity can vary between batches.[11]

For the oxidation of N-tosyl protected indole-3-methanol, the Dess-Martin Periodinane (DMP) oxidation is highly recommended due to its operational simplicity, mild reaction conditions at room temperature, and excellent yields, which avoids the complexities of cryogenic setups.[5][12][13]

Mechanism in Focus: The Dess-Martin Periodinane Oxidation

The DMP oxidation relies on a hypervalent iodine(V) reagent. The mechanism proceeds through a ligand exchange followed by an intramolecular elimination.

• Ligand Exchange: The alcohol substrate attacks the electrophilic iodine center of the DMP, displacing one of the acetate ligands.[12][14]

• Intermediate Formation: A deprotonation step forms a key periodinane intermediate.

• Reductive Elimination: An acetate ion abstracts the proton on the carbon bearing the oxygen. This initiates a concerted reductive elimination, forming the aldehyde, iodinane, and acetic acid.[14]

Caption: Mechanism of the Dess-Martin Oxidation.

Experimental Protocols

Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. DMP is potentially explosive upon heating or shock; handle with care.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation (Recommended)

This protocol is lauded for its reliability and mild conditions, making it ideal for the sensitive N-tosyl indole substrate.

Materials and Equipment:

• (1-tosyl-1H-indol-3-yl)methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (Na₂S₂O₃), 10% aqueous solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, magnetic stirrer, and stir bar

• Silica gel for column chromatography

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (1-tosyl-1H-indol-3-yl)methanol (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Addition of DMP: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.1 - 1.5 eq) portion-wise over 5-10 minutes. Rationale: Adding the oxidant in portions helps to control any minor exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is typically complete within 1-3 hours.[5] Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of DCM. Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃. Stir vigorously for 15-20 minutes until the layers are clear. Rationale: Sodium thiosulfate reduces any remaining DMP and the iodinane byproduct, while sodium bicarbonate neutralizes the acetic acid generated during the reaction.[4]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-tosylindole-3-carboxaldehyde.

Protocol 2: Swern Oxidation (Alternative Method)

This method is an excellent alternative, though it requires more stringent temperature control.

Materials and Equipment:

• (1-tosyl-1H-indol-3-yl)methanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO), anhydrous

• Triethylamine (TEA), anhydrous

• Dichloromethane (DCM), anhydrous

• Dry ice/acetone bath

• Standard glassware for inert atmosphere reactions

Step-by-Step Procedure:

• Activator Preparation: In a three-necked flask under an inert atmosphere, dissolve oxalyl chloride (1.5 eq) in anhydrous DCM. Cool the solution to -78 °C using a dry ice/acetone bath.

• DMSO Addition: Slowly add a solution of anhydrous DMSO (2.2 eq) in anhydrous DCM to the oxalyl chloride solution, ensuring the internal temperature does not rise above -65 °C. Stir for 15 minutes.[9]

• Alcohol Addition: Add a solution of (1-tosyl-1H-indol-3-yl)methanol (1.0 eq) in anhydrous DCM dropwise, again maintaining the temperature below -65 °C. Stir for 30 minutes.

• Base Addition: Add anhydrous triethylamine (5.0 eq) to the mixture. Stir for 20 minutes at -78 °C, then allow the reaction to warm to room temperature slowly over about 1 hour.[15]

• Quenching and Workup: Quench the reaction by adding water. Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

• Drying and Purification: Combine the organic layers, wash sequentially with dilute HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography as described in Protocol 1.

Troubleshooting and Field Insights

• Incomplete Reaction (DMP): If the reaction stalls, the DMP may have degraded due to moisture. The addition of a small amount of water can sometimes accelerate the reaction.[4] Alternatively, add another small portion (0.2 eq) of fresh DMP.

• Low Yield (Swern): Precise temperature control is critical. If the temperature rises significantly during the addition of DMSO or the alcohol, the reactive intermediate can decompose, leading to lower yields.

• Purification Challenges: The iodinane byproduct from the DMP oxidation is soluble in some organic solvents but can be effectively removed by the NaHCO₃/Na₂S₂O₃ wash. If it persists, a thorough trituration of the crude product with diethyl ether can help precipitate the byproduct, which can then be removed by filtration.

References

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. J. Org. Chem., 48(22), 4155–4156. [Link]

• Chemistry Steps. (2020). Dess–Martin periodinane (DMP) oxidation. [Link]

• Organic Chemistry Portal. Dess-Martin Oxidation. [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

• Chemistry Hall. (2021). The Swern Oxidation: Mechanism and Features. [Link]

• Chemistry Steps. (2020). Swern Oxidation. [Link]

• Chemistry LibreTexts. (2022). Swern Oxidation. [Link]

• ResearchGate. (n.d.). Dess and Martin mechanisms of DMP mediated alcohol oxidation can justify the higher efficiency using excess DMP. [Link]

• YouTube. (2025). Dess-Martin-Periodinane oxidation. [Link]

• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds? [Link]

• Somoza, F. M. (n.d.). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. [Link]

• Wikipedia. Tosyl group. [Link]

• Science Madness. (2017). Protecting weak secondary amines - driving me crazy! [Link]

• Ley, S. V., & Thomas, A. W. (2005). Tandem Oxidation Processes Using Manganese Dioxide: Discovery, Applications, and Current Studies. Accounts of Chemical Research, 38(10), 801-812. [Link]

• ResearchGate. (n.d.). (PDF) Indoline Dehydrogenation. [Link]

• AUB ScholarWorks. (n.d.). OXIDATIONS WITH MANGANESE DIOXIDE. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.org [mdpi.org]
• 3. Tosyl group - Wikipedia [en.wikipedia.org]
• 4. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 5. Dess-Martin Oxidation [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 15. Swern Oxidation - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

How to improve percentage yield in (1-tosyl-1H-indol-3-yl)methanol synthesis

Welcome to our dedicated technical support guide for the synthesis of (1-tosyl-1H-indol-3-yl)methanol. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize this specific chemical transformation. Here, we address common challenges and provide evidence-based solutions to enhance your percentage yield and product purity.

Introduction

The synthesis of (1-tosyl-1H-indol-3-yl)methanol is a crucial step in the preparation of various biologically active molecules. The tosyl group serves as a robust protecting group for the indole nitrogen, enabling selective reactions at other positions. The most common route to this alcohol involves the reduction of a carbonyl group at the C3 position, typically from 1-tosyl-1H-indole-3-carbaldehyde or a related ester. While seemingly straightforward, this reduction can be fraught with challenges that significantly impact the final yield. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these complexities.

Troubleshooting Guide: Enhancing Your Yield

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Issue 1: My reaction is incomplete, and I observe significant amounts of starting material (aldehyde/ester) even after extended reaction times. What's going wrong?

Possible Causes & Solutions:

• Insufficient Reducing Agent: The stoichiometry of your reducing agent is critical. While a 1:1 molar ratio might seem sufficient in theory, side reactions or degradation of the reducing agent can consume it.

  • Recommendation: Increase the molar equivalents of the reducing agent incrementally. For sodium borohydride (NaBH₄), a common and effective choice for this reduction, using 1.5 to 2.0 equivalents is often a good starting point. Always add the reducing agent portion-wise to control the reaction temperature, especially with more reactive hydrides.

• Low Reagent Reactivity: The choice of reducing agent and solvent system is paramount. If you are using a mild reducing agent, it may not be potent enough for a complete conversion.

  • Recommendation: For the reduction of the aldehyde, NaBH₄ in a protic solvent like methanol or ethanol is generally effective. If you are starting from the corresponding ester (e.g., methyl 1-tosyl-1H-indole-3-carboxylate), a more powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an aprotic solvent such as tetrahydrofuran (THF) is typically required. Be aware that LiAlH₄ is much more reactive and requires stringent anhydrous conditions.

• Poor Solubility: The starting material must be fully dissolved for the reaction to proceed efficiently. If your 1-tosyl-1H-indole-3-carbaldehyde has poor solubility in the chosen solvent at the reaction temperature, this will hinder the reaction rate.

  • Recommendation: Consider a solvent system in which your substrate is more soluble. A mixture of solvents, such as THF/methanol, can sometimes improve solubility while still being compatible with NaBH₄. Gentle warming (e.g., to 40 °C) can also enhance solubility and reaction rate, but monitor for potential side reactions.

Issue 2: I'm observing a significant byproduct that is difficult to separate from my desired product. How can I identify and minimize it?

Possible Causes & Solutions:

• Over-reduction: While less common for the reduction of an aldehyde to an alcohol, aggressive reaction conditions (e.g., excessive heating, overly reactive hydride) could potentially lead to undesired side reactions on the indole ring system, although this is rare under standard NaBH₄ conditions.

• Detosylation (Loss of the Tosyl Group): The N-tosyl group can be labile under certain conditions. If your reaction or work-up conditions are too acidic or basic, you may cleave the tosyl group, leading to the formation of indol-3-yl-methanol.

  • Recommendation: Maintain a neutral or slightly basic pH during the work-up. Use a mild quenching agent, such as a saturated aqueous solution of ammonium chloride (NH₄Cl) or water, added slowly at 0 °C. Avoid strong acids or bases.

• Cannizzaro Reaction (for aldehydes): If you are running the reaction under strongly basic conditions and have unreacted aldehyde, you could be promoting a disproportionation reaction where two molecules of the aldehyde react to form the corresponding carboxylic acid and alcohol.

  • Recommendation: This is another reason to control the reaction pH and add the reducing agent to the aldehyde solution, rather than the other way around.

Table 1: Recommended Reaction Conditions for Aldehyde Reduction

Parameter	Recommendation	Rationale
Reducing Agent	Sodium Borohydride (NaBH₄)	Selective for aldehydes, cost-effective, and has a good safety profile.
Equivalents	1.5 - 2.0	Ensures complete conversion by accounting for any reagent decomposition.
Solvent	Methanol or Ethanol	Protic solvent necessary for NaBH₄ reduction mechanism; good substrate solubility.
Temperature	0 °C to Room Temperature	Allows for controlled reaction rate and minimizes potential side reactions.
Work-up	Quench with sat. aq. NH₄Cl	Mildly acidic quench to neutralize excess hydride without cleaving the tosyl group.

Experimental Protocol: Optimized Reduction of 1-Tosyl-1H-indole-3-carbaldehyde

• Preparation: Dissolve 1-tosyl-1H-indole-3-carbaldehyde (1.0 eq) in methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Reducing Agent: Add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is no longer visible.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add a saturated aqueous solution of ammonium chloride to quench the excess NaBH₄.

• Extraction: Remove the methanol under reduced pressure. Partition the remaining aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure (1-tosyl-1H-indol-3-yl)methanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the tosyl group, and why is it important?

The tosyl (p-toluenesulfonyl) group is an electron-withdrawing protecting group for the indole nitrogen. Its presence serves two main purposes:

• Acidity Enhancement: It significantly increases the acidity of the N-H proton, making deprotonation easier for subsequent reactions if needed.

• Stabilization and Directing Effect: It stabilizes the indole ring and deactivates it towards electrophilic attack, preventing unwanted side reactions. It also plays a role in directing reactions to other positions of the indole nucleus.

Q2: Can I use other reducing agents besides sodium borohydride?

Yes, other reducing agents can be used, but the choice depends on the starting material and desired selectivity.

• For Aldehydes: Diisobutylaluminium hydride (DIBAL-H) can be used, often at low temperatures, for a very clean reduction. However, it is more expensive and requires more stringent handling procedures than NaBH₄.

• For Esters: As mentioned, LiAlH₄ is the standard choice for reducing the ester to the alcohol. Lithium borohydride (LiBH₄) is another option that is stronger than NaBH₄ but generally milder than LiAlH₄.

Q3: My final product appears pure by TLC, but the NMR spectrum shows broad peaks. What could be the issue?

Broad peaks in an NMR spectrum, particularly for the N-H or O-H protons, can be due to several factors:

• Residual Water or Solvents: Even trace amounts of water or protic solvents can lead to proton exchange and peak broadening. Ensure your sample is thoroughly dried.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. This is less common but can occur if the reagents used were contaminated.

• Rotational Isomers (Rotamers): The bond between the indole nitrogen and the sulfonyl group can have restricted rotation, leading to the presence of different conformers (rotamers) that are slowly interconverting on the NMR timescale. This can result in broadened or even multiple sets of peaks for the protons near the N-tosyl group. Running the NMR at a higher temperature can sometimes coalesce these peaks into sharper signals.

Q4: How can I improve the crystallization of the final product for better purity?

(1-tosyl-1H-indol-3-yl)methanol is often a crystalline solid. If you are having trouble with crystallization from the crude oil obtained after column chromatography, try the following:

• Solvent System: A common and effective solvent system for recrystallization is ethyl acetate/hexanes. Dissolve your product in a minimal amount of hot ethyl acetate and then slowly add hexanes until the solution becomes turbid. Allow it to cool slowly to room temperature, and then in a refrigerator, to promote the formation of well-defined crystals.

• Seeding: If you have a small amount of pure crystalline material, adding a seed crystal to the supersaturated solution can initiate crystallization.

References

• Perumattam, J. (1988). A convenient method for the synthesis of 3-hydroxymethylindoles from 3-formylindoles. Synthetic Communications, 18(16-17), 2059-2062. [Link]

• Caddick, S., et al. (2001). A new protocol for the N-protection of indoles. Tetrahedron, 57(30), 6589-6592. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. [Link]

Technical Support Center: Optimizing Reaction Conditions for (1-Tosyl-1H-indol-3-yl)methanol Deprotection

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult transformations in heterocyclic chemistry: the N-detosylation of indole-3-carbinol derivatives.

Cleaving a robust N-tosyl (Ts) sulfonamide typically requires harsh basic or reductive conditions. However, your specific substrate—(1-tosyl-1H-indol-3-yl)methanol —contains a highly sensitive 3-hydroxymethyl group. Applying standard aggressive deprotection conditions to this molecule will almost certainly result in catastrophic yield loss. This guide will explain the causality behind these failures and provide field-proven, self-validating protocols to ensure successful deprotection.

The Chemical Dichotomy: Mechanistic Insight

To optimize this reaction, we must first understand why it fails. The indole-3-carbinol moiety is exceptionally sensitive to both acidic and strongly basic environments.

If the reaction mixture becomes even slightly acidic (often during aqueous workup), the hydroxyl group is protonated and eliminated as water. This generates a highly electrophilic 3-methyleneindolenine intermediate. Because indoles are inherently nucleophilic, this intermediate rapidly reacts with other indole molecules in the flask, triggering a cascade that forms diindolylmethanes and complex polymeric tars. Conversely, prolonged heating in strong bases (like NaOH) can cause retro-aldol-like deformylation.

Degradation pathway of indole-3-carbinol via the reactive 3-methyleneindolenine intermediate.

Troubleshooting & FAQs

Q1: I used standard NaOH/MeOH reflux for detosylation, but I only isolated a complex polymeric mixture. What went wrong? A: Thermal stress combined with a strong nucleophilic base like NaOH destroys the carbinol moiety. Even if the detosylation is successful, the harsh conditions promote the elimination of the 3-hydroxyl group or retro-aldol cleavage. You must switch to a milder base that operates at ambient temperature.

Q2: What is the most reliable, mild protocol for detosylating this specific substrate? A: The gold standard for base-sensitive indoles is the use of Cesium Carbonate (Cs₂CO₃) in a THF/Methanol solvent system [1][2]. As demonstrated by , utilizing 3 equivalents of Cs₂CO₃ in a 2:1 THF/MeOH mixture at room temperature effectively cleaves the N-Ts bond. The mild basicity prevents the formation of the 3-methyleneindolenine intermediate, while the mixed solvent ensures substrate solubility and provides methanol as the active nucleophile.

Q3: My substrate contains other base-sensitive functional groups (e.g., esters). Can I use reductive methods instead? A: Yes. If your molecule cannot tolerate even mild bases, reductive cleavage using Magnesium turnings in Methanol (Mg/MeOH) is an excellent alternative. This system operates via a Single Electron Transfer (SET) mechanism, reductively cleaving the N-S bond at room temperature without generating a strongly nucleophilic environment.

Quantitative Protocol Comparison

Use the following data table to select the appropriate reaction conditions based on your specific synthetic constraints.

Reaction Conditions	Mechanistic Pathway	Yield / Outcome for Indole-3-carbinols	Scientific Recommendation
NaOH / MeOH (Reflux)	Strong Nucleophilic Hydrolysis	< 30% (Extensive polymerization)	Avoid. Thermal stress and strong base destroy the carbinol.
TBAF / THF (Reflux)	Fluoride-Mediated Cleavage	40–50% (Moderate degradation)	Not Recommended. Basic fluoride at elevated temps promotes elimination.
Cs₂CO₃ / THF:MeOH (2:1)	Mild Nucleophilic Cleavage	85–95% (Clean conversion)	Highly Recommended. Ambient temperature and mild pH preserve the carbinol.
Mg / MeOH (Sonication)	Single Electron Transfer (SET)	80–90% (Clean conversion)	Alternative. Best if the substrate contains other base-sensitive moieties.

Workflow & Experimental Methodologies

Decision tree for selecting the optimal N-detosylation protocol for sensitive indole derivatives.

Protocol A: Mild Base-Mediated Cleavage (Cs₂CO₃ / THF / MeOH)

This is the primary recommended protocol, adapted from the foundational methodology by[2][3].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask, dissolve (1-tosyl-1H-indol-3-yl)methanol (1.0 equiv) in a 2:1 mixture of anhydrous THF and Methanol to achieve a 0.1 M concentration.

• Reagent Addition: Add Cesium Carbonate (Cs₂CO₃, 3.0 equiv) in one portion.

• Reaction: Stir the suspension vigorously at room temperature (20–25 °C) under an inert nitrogen atmosphere. Typical reaction time is 12–18 hours.

• Workup (Critical): Concentrate the solvent under reduced pressure strictly at ambient temperature (do not heat the rotavap bath above 30 °C). Dilute the residue with Ethyl Acetate and distilled water. Do not acidify the aqueous layer. Extract the aqueous layer with Ethyl Acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash chromatography using neutralized silica gel (pre-treated with 1% Triethylamine).

Self-Validating Checkpoints:

• In-Process (LC-MS): The starting material exhibits an [M+H]⁺ peak at m/z 302.1. Successful cleavage is validated by the complete disappearance of this mass and the emergence of the deprotected product peak at m/z 148.1.

• Post-Reaction (TLC): Use UV (254 nm) or a neutral stain (e.g., KMnO₄). Do not use acidic stains (like p-Anisaldehyde/H₂SO₄). The acid will decompose the indole-3-carbinol directly on the silica plate, yielding a false negative (streaking) and leading you to incorrectly assume the reaction failed.

• Drying Agent: Use Na₂SO₄ instead of MgSO₄. MgSO₄ is slightly acidic and can trigger the formation of the 3-methyleneindolenine intermediate during the drying phase.

Protocol B: Reductive Cleavage (Mg / MeOH)

Use this method if your substrate contains esters or other moieties that cannot tolerate Cs₂CO₃.

Step-by-Step Methodology:

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous Methanol (0.1 M) under a nitrogen atmosphere.

• Reagent Addition: Add Magnesium turnings (5.0–10.0 equiv). Note: If the Mg is heavily oxidized, activate it by dry stirring under nitrogen for 30 minutes prior to solvent addition, or add a single crystal of iodine.

• Reaction: Subject the mixture to sonication or vigorous stirring at room temperature. The reaction is exothermic and evolves hydrogen gas; ensure the flask is properly vented through a bubbler.

• Workup: Once the starting material is consumed (typically 2–4 hours), quench the reaction carefully with saturated aqueous NH₄Cl solution to maintain a near-neutral pH (~7.5). Extract with Ethyl Acetate.

• Purification: Dry over Na₂SO₄, concentrate at room temperature, and purify via chromatography on neutralized silica gel.

References

• Bajwa, J. S., Chen, G.-P., Repic, O., & Blacklock, T. J. (2006). "Deprotection of N-tosylated indoles and related structures using cesium carbonate." Tetrahedron Letters, 47(36), 6425-6427. URL: [Link]

• Liu, Y., Shen, L., Prashad, M., & Blacklock, T. J. (2008). "A Green N-Detosylation of Indoles and Related Heterocycles Using Phase Transfer Catalysis." Organic Process Research & Development, 12(4), 778-780. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Best column chromatography purification techniques for (1-tosyl-1H-indol-3-yl)methanol

Molecule: (1-Tosyl-1H-indol-3-yl)methanol Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Chromatography Troubleshooting Center. As a Senior Application Scientist, I frequently encounter challenges in the isolation of functionalized indoles. A notoriously problematic class is the indol-3-yl methanols. While the N-tosyl group provides some electron-withdrawing stabilization compared to unprotected indoles, the C3-hydroxymethyl group remains highly susceptible to degradation. This guide provides a mechanistic understanding of these failures and field-proven, self-validating protocols to ensure high-yield recoveries.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does my isolated yield drop significantly, and why do I see a pink/red band forming on the column during elution? A1: This is the most common failure mode for this molecule. Standard silica gel is inherently acidic (pH ~4.5–5.5). When (1-tosyl-1H-indol-3-yl)methanol is exposed to this acidic environment, the benzylic/allylic-like hydroxyl group is protonated and eliminated as water. This generates a highly reactive electrophilic intermediate: 3-methylene-1-tosyl-3H-indole. This intermediate rapidly reacts with unreacted indole molecules to form bis(indolyl)methanes (BIMs) and extended conjugated polymers, which visually manifest as pink, red, or orange bands on the column[1]. To prevent this, the stationary phase must be strictly neutralized.

Q2: Should I use Silica Gel or Alumina for this purification? A2: Both can be utilized, but they require specific preparation:

• Deactivated Silica Gel: You must pre-treat standard silica gel with 1–3% triethylamine (Et 3​ N) in your eluent. This neutralizes the acidic silanol groups, providing excellent resolution while suppressing degradation.

• Neutral or Basic Alumina (Brockmann Grade II/III): Alumina lacks the highly acidic protons of silica. It is the safest choice for highly unstable batches, though it often provides slightly lower resolution between the alcohol and the starting aldehyde.

Q3: How do I effectively separate the product from the starting material (1-tosyl-1H-indole-3-carboxaldehyde)? A3: The reduction of the aldehyde to the alcohol significantly increases the molecule's polarity due to the new hydrogen-bond donor (-OH). In a standard Hexane/Ethyl Acetate system, the aldehyde will elute first (higher Rf​ ), followed by the alcohol[2]. A gradient elution starting at 10% EtOAc and increasing to 30-40% EtOAc (always containing 1% Et 3​ N) is optimal.

Part 2: Data Presentation & Chromatographic Parameters

The following table summarizes the expected behavior of the starting material and the product under various chromatographic conditions.

Table 1: Chromatographic Parameters and Stability Profiles

Compound	Stationary Phase	Solvent System	Approx. Rf​	On-Column Stability
1-Tosyl-1H-indole-3-carboxaldehyde	Standard Silica	Hexane/EtOAc (70:30)	0.55 - 0.65	High
(1-Tosyl-1H-indol-3-yl)methanol	Standard Silica	Hexane/EtOAc (70:30)	0.30 - 0.40	Low (Degrades to BIMs)
(1-Tosyl-1H-indol-3-yl)methanol	Silica + 1% Et 3​ N	Hexane/EtOAc (70:30) + 1% Et 3​ N	0.35 - 0.45	High
(1-Tosyl-1H-indol-3-yl)methanol	Neutral Alumina	Hexane/EtOAc (50:50)	0.40 - 0.50	High

Part 3: Mechanistic Visualization

To understand why the protocol modifications below are necessary, review the acid-catalyzed degradation pathway.

Acid-catalyzed degradation pathway of indol-3-yl methanols on standard silica gel.

Part 4: Experimental Protocols (Self-Validating Systems)

The following methodology utilizes a self-validating approach: by pre-treating both the column and the TLC plates, you eliminate false positives for degradation, ensuring that what you observe on the plate accurately reflects the column's internal environment.

Protocol: Triethylamine-Deactivated Silica Gel Chromatography

Step 1: Solvent and TLC Preparation

• Prepare the eluent system (e.g., Hexane/Ethyl Acetate 70:30 v/v).

• Add exactly 1% v/v of Triethylamine (Et 3​ N) to the entire solvent volume and mix thoroughly.

• Self-Validation Check: Pre-run your analytical TLC plates in this Et 3​ N-doped solvent and let them dry before spotting your crude mixture. This prevents the acidic silica on the TLC plate from degrading your sample during analysis, which would falsely indicate product decomposition.

Step 2: Column Packing and Neutralization

• Slurry-pack the silica gel using the Et 3​ N-doped solvent.

• Flush the packed column with at least 3 Column Volumes (CV) of the solvent. This ensures all acidic silanol sites are fully neutralized by the amine before the sample is introduced.

Step 3: Sample Loading

• Dissolve the crude (1-tosyl-1H-indol-3-yl)methanol in a minimum amount of Dichloromethane (DCM) containing 1% Et 3​ N.

• Apply the solution carefully to the column head to maintain a narrow band.

Step 4: Elution and Monitoring

• Run the column using the Et 3​ N-doped solvent.

• Monitor fractions via the pre-treated TLC plates. The aldehyde starting material will elute first, followed by the target methanol derivative[3].

Step 5: Concentration (Critical Step)

• Pool the product-containing fractions.

• Concentrate under reduced pressure (rotary evaporator) using a water bath temperature not exceeding 30°C . Causality Note: Even in neutralized solvents, extended heating can induce thermal degradation of the benzylic alcohol. Keeping the temperature low preserves the structural integrity of the final isolate.

Part 5: Workflow Visualization

Step-by-step workflow for the base-deactivated silica gel purification of (1-tosyl-1H-indol-3-yl)methanol.

References

• The Bis(indolylmethyl) ethers: Design, Prototypical Synthesis, and Scope Studies Source: ACS Publications URL:[Link]

• Development of Stereospecific Nickel-Catalyzed Cross-Coupling Reactions Source: UC Irvine / eScholarship URL:[Link]

• EP2565192A1 - Anticancer agent (Synthesis of 1-tosyl-1H-indole-3-carboxaldehyde)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. escholarship.org [escholarship.org]
• 3. EP2565192A1 - Anticancer agent - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Advanced HPLC Method Validation for (1-Tosyl-1H-indol-3-yl)methanol Purity: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical challenge of resolving closely related indole derivatives. (1-Tosyl-1H-indol-3-yl)methanol is a highly valuable synthetic intermediate, particularly in the manufacturing of complex pharmaceutical APIs like vilazodone[1]. The presence of the bulky, electron-withdrawing tosyl (toluene-sulfonyl) group on the indole nitrogen, combined with the polar hydroxymethyl group at the C3 position, creates unique chromatographic behavior.

Determining the purity of this compound requires an analytical method that can successfully differentiate the target API from its synthetic precursors and degradation products. This guide objectively compares a highly optimized Phenyl-Hexyl HPLC method against a traditional C18 approach, providing a fully validated protocol aligned with the latest ICH Q2(R2) guidelines[2].

Mechanistic Grounding: Column Chemistry and Causality

In reversed-phase liquid chromatography (RPLC), traditional C18 columns rely entirely on dispersive (hydrophobic) interactions. While effective for many compounds, C18 stationary phases often struggle to resolve the closely related aromatic impurities of (1-tosyl-1H-indol-3-yl)methanol.

By switching to a Phenyl-Hexyl stationary phase , we introduce orthogonal selectivity. The phenyl ring of the stationary phase engages in π−π interactions with the indole core and the tosyl aromatic ring of the analyte. The hexyl linker provides sufficient flexibility for these interactions to occur optimally while maintaining baseline hydrophobic retention. This dual-mechanism approach dramatically improves the resolution between the target API and its oxidized derivative, 1-tosyl-1H-indole-3-carbaldehyde[3].

Product Comparison: Traditional C18 vs. Phenyl-Hexyl Column

To demonstrate the performance upgrade, we compared a standard fully porous C18 column against a modern Core-Shell Phenyl-Hexyl column. The data below highlights why relying solely on hydrophobic retention is insufficient for this specific indole derivative.

Table 1: Comparative Chromatographic Performance (Conditions: Isocratic Elution, 60:40 Acetonitrile:Water with 0.1% Formic Acid, 1.0 mL/min)

Parameter	Traditional C18 (250 mm, 5 µm)	Core-Shell Phenyl-Hexyl (150 mm, 2.7 µm)	Causality & Advantage
Retention Time ( tR​ )	12.4 min	7.8 min	37% faster analysis: Shorter column length and core-shell efficiency accelerate mass transfer.
Theoretical Plates ( N )	~9,500	~22,000	Superior peak sharpness: Core-shell architecture reduces eddy diffusion (band broadening).
Tailing Factor ( Tf​ )	1.65	1.08	Improved peak symmetry: Elimination of secondary silanol interactions with the indole core.
Resolution ( Rs​ ) *	1.4 (Co-elution risk)	3.2 (Baseline separation)	Enhanced selectivity: π−π interactions easily separate the alcohol from the carbaldehyde.

*Resolution calculated between (1-tosyl-1H-indol-3-yl)methanol and 1-tosyl-1H-indole-3-carbaldehyde.

Experimental Workflow & Method Parameters

A robust analytical procedure must be a self-validating system. This means the method must automatically verify its own resolving power before any sample data is accepted.

Fig 1. Step-by-step HPLC method development and ICH Q2(R2) validation workflow.

Step-by-Step Methodology:

• Mobile Phase Preparation :

  • Channel A (Aqueous): 0.1% Formic Acid in LC-MS grade Water. Causality: Buffering the pH to ~2.7 suppresses the ionization of any residual column silanols, preventing peak tailing.

  • Channel B (Organic): Acetonitrile (LC grade).

  • Gradient Program: 0-2 min (40% B), 2-10 min (40% to 80% B), 10-12 min (80% B), 12-12.1 min (return to 40% B), 12.1-15 min (equilibration).

• Chromatographic Conditions :

  • Column: Core-Shell Phenyl-Hexyl (150 x 4.6 mm, 2.7 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C. Causality: Elevating temperature lowers mobile phase viscosity, reducing system backpressure and ensuring highly reproducible retention times.

  • Detection: UV at 230 nm (optimal absorbance for the tosyl-indole chromophore).

  • Injection Volume: 5 µL.

• Sample Preparation : Dissolve (1-tosyl-1H-indol-3-yl)methanol in a sample diluent of 50:50 Water:Acetonitrile to a working concentration of 100 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• System Suitability (The Self-Validating Check) : Inject a standard resolution mix containing the API and 1-tosyl-1H-indole-3-carbaldehyde. The analytical run is strictly invalid unless: Resolution ( Rs​ ) ≥2.0 , Tailing Factor ( Tf​ ) ≤1.5 , and the %RSD of the API peak area for 5 replicate injections is ≤1.0% .

Degradation Pathway & Impurity Profiling

A critical component of specificity under ICH Q2(R2) is forced degradation[2]. (1-Tosyl-1H-indol-3-yl)methanol is susceptible to specific chemical transformations. Understanding these pathways dictates the chromatographic strategy.

Fig 2. Primary forced degradation pathways of (1-tosyl-1H-indol-3-yl)methanol.

Mechanistic Insight: Under basic conditions, the sulfonamide bond is cleaved, yielding the detosylated indole. Because the tosyl group is highly hydrophobic, the detosylated impurity elutes much earlier than the API. Conversely, oxidative stress converts the C3-hydroxymethyl group to a carbaldehyde. The carbaldehyde is structurally very similar to the API, making the π−π selectivity of the Phenyl-Hexyl column essential for preventing co-elution.

ICH Q2(R2) Method Validation Data

To ensure the method is "fit for purpose," it was validated against the updated ICH Q2(R2) guidelines, which emphasize a lifecycle approach, robustness, and statistical confidence[2].

Table 2: ICH Q2(R2) Validation Summary Data

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Causality & Conclusion
Specificity	Baseline separation from all degradation products.	No interference at tR​ 7.8 min. Peak purity index > 0.999.	Confirms the method measures only the target API, even in highly stressed samples.
Linearity	R2≥0.999 across the reporting range.	R2=0.9998 (Range: 0.5 to 150 µg/mL).	Proves the UV detector response is directly proportional to analyte concentration.
Accuracy	Recovery between 98.0% - 102.0%.	99.4% ± 0.6% (Spiked at 50%, 100%, 150%).	Validates that the sample matrix and preparation steps do not cause analyte loss.
Precision	%RSD ≤2.0% for 6 replicates.	%RSD = 0.45%.	High precision driven by the core-shell particle uniformity and stable column temperature.
LOD / LOQ	Signal-to-Noise (S/N) 3:1 and 10:1.	LOD = 0.15 µg/mL; LOQ = 0.5 µg/mL.	Sensitivity is sufficient for rigorous trace impurity profiling.

Conclusion

For the purity determination of (1-tosyl-1H-indol-3-yl)methanol, relying on a traditional C18 column introduces a high risk of impurity co-elution, particularly with oxidative degradants. By transitioning to a Core-Shell Phenyl-Hexyl stationary phase, laboratories can leverage orthogonal π−π interactions to achieve baseline resolution. When coupled with a rigorous, self-validating System Suitability protocol, this method fully complies with ICH Q2(R2) standards, ensuring uncompromised scientific integrity in drug development workflows.

References

• Development of a Robust and Scalable Process for the Large-Scale Preparation of Vilazodone. ACS Publications (Organic Process Research & Development). URL:[Link]

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. database.ich.org [database.ich.org]
• 3. 1-Tosyl-1H-indole-3-carbaldehyde | 50562-79-3 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Validating the Enantiomeric Excess of Chiral (1-Tosyl-1H-indol-3-yl)methanol Derivatives: A Comprehensive Comparison Guide

The synthesis of enantioenriched chiral alcohols is a cornerstone of modern drug discovery. Recently, visible-light-induced, cobalt-catalyzed asymmetric reductive Grignard-type additions have emerged as a powerful methodology to synthesize chiral secondary alcohols, specifically aryl(1-tosyl-1H-indol-3-yl)methanol derivatives[1]. Because the pharmacological efficacy of these indole-containing molecules is heavily dependent on their absolute stereochemistry, validating the enantiomeric excess (ee) of the reaction products with absolute precision is critical.

As a Senior Application Scientist, I have evaluated various analytical modalities for this specific molecular class. This guide objectively compares these techniques, establishes the causality behind the optimal analytical choices, and provides a field-proven, self-validating protocol for determining the ee of (1-tosyl-1H-indol-3-yl)methanol derivatives.

Analytical Modalities: A Comparative Evaluation

When dealing with bulky, highly aromatic, and heteroatom-rich molecules like (1-tosyl-1H-indol-3-yl)methanols, the choice of analytical platform dictates the reliability of the stereochemical data.

Alternative 1: Chiral Gas Chromatography (GC)

• Mechanism: Separation based on vapor pressure and transient interactions with a chiral stationary phase (e.g., cyclodextrin derivatives) inside a capillary column.

• Performance: Suboptimal. While GC offers high theoretical plate counts, (1-tosyl-1H-indol-3-yl)methanol derivatives possess high molecular weights and significant thermal lability. The N -tosyl bond is susceptible to thermal cleavage at standard GC injection port temperatures (>250 °C).

• Verdict: Avoid. Thermal degradation leads to artifactual peaks and skewed enantiomeric ratios.

Alternative 2: NMR with Chiral Solvating Agents (CSAs)

• Mechanism: Addition of a chiral resolving agent (e.g., Pirkle's alcohol) to the NMR tube to form transient diastereomeric complexes, inducing chemical shift differences ( Δδ ) between enantiomers.

• Performance: Feasible but Imprecise. The complex aromatic region of these products—combining the indole core, the tosyl aromatic protons, and the aryl substituent—results in severe signal overlap.

• Verdict: Use only for qualitative screening. Peak broadening and overlap make the precise integration required for >95% ee validation nearly impossible.

Alternative 3: Chiral HPLC (The Gold Standard)

• Mechanism: Liquid-phase separation utilizing polysaccharide-derived chiral stationary phases (CSPs).

• Performance: Superior. Using columns like Chiralpak OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), HPLC offers baseline resolution without thermal stress[2]. The carbamate backbone provides essential hydrogen-bond donors/acceptors for the hydroxyl group, while the phenyl rings engage in π−π stacking with the electron-rich indole and the electron-deficient tosyl group.

• Verdict: The mandatory choice for publishable, high-fidelity ee validation[3].

Supporting Experimental Data

The table below summarizes the validated chromatographic performance of various (1-tosyl-1H-indol-3-yl)methanol derivatives using the Chiralpak OD-H stationary phase[2].

Analyte (Reaction Product)	Column	Mobile Phase (Hexane:i-PrOH)	Flow Rate	UV (nm)	tR​ Major	tR​ Minor	Reported ee
(S)-[1,1'-Biphenyl]-4-yl(1-tosyl-1H-indol-3-yl)methanol	Chiralpak OD-H	85:15	1.0 mL/min	230	12.95 min	14.36 min	98%
(S)-(4-(Trifluoromethyl)phenyl)(1-tosyl-1H-indol-3-yl)methanol	Chiralpak OD-H	85:15	1.0 mL/min	254	13.97 min	15.43 min	97%
(S)-(4-Methoxyphenyl)(1-tosyl-1H-indol-3-yl)methanol	Chiralpak OD-H	85:15	1.0 mL/min	254	21.12 min	18.38 min	97%

Data Note: Elution order is substituent-dependent. For the 4-methoxyphenyl derivative, the minor (R)-enantiomer elutes before the major (S)-enantiomer, whereas the reverse is true for the biphenyl derivative[2].

Self-Validating Experimental Protocol

To ensure scientific integrity, the following step-by-step methodology incorporates built-in validation gates (SSTs) to prevent false positives in enantioselectivity reporting.

Phase 1: System Suitability Testing (SST)

Causality: Before analyzing an enantioenriched sample, you must prove the system can separate the enantiomers.

• Racemate Synthesis: Synthesize the racemic standard of the specific (1-tosyl-1H-indol-3-yl)methanol derivative using an achiral reduction method (e.g., standard NaBH4​ reduction of the corresponding ketone).

• Racemate Injection: Inject 10 µL of the racemate (1 mg/mL).

• Validation Gate: Verify that the resolution ( Rs​ ) between the two peaks is ≥1.5 (baseline resolution) and the peak area ratio is exactly 50:50 ( ±1% ).

Phase 2: Sample Preparation

Causality: Matrix interference from the cobalt catalyst or photocatalyst (e.g., 4CzIPN) will foul the chiral column and absorb strongly in the UV region, masking the analyte[4].

• Purify the crude reaction mixture via flash column chromatography (Silica gel, Petroleum Ether/Ethyl Acetate) to isolate the pure chiral alcohol.

• Dissolve 1.0 mg of the purified product in 1.0 mL of HPLC-grade Hexane/Isopropanol (85:15 v/v).

• Filter through a 0.22 µm PTFE syringe filter to remove any particulate matter.

Phase 3: Chromatographic Execution

Causality: Thermodynamics of chiral recognition are highly temperature-dependent; fluctuations cause retention time drift.

• Column: Chiralpak OD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic Hexane / Isopropanol (85:15 v/v). The 15% IPA concentration provides the optimal balance between eluent strength and hydrogen-bonding disruption.

• Flow Rate: 1.0 mL/min (Optimal linear velocity for mass transfer in 4.6 mm ID columns).

• Temperature: Strictly controlled at 25 °C via column oven[2].

• Detection: UV at 230 nm or 254 nm. (230 nm captures the higher energy π→π∗ transitions of the indole core, maximizing the signal-to-noise ratio for trace minor-enantiomer detection)[2].

Phase 4: Blank and Sample Injection

• Inject a blank (Hexane/IPA diluent) to confirm no ghost peaks co-elute at the established retention times.

• Inject 10 µL of the enantioenriched sample.

• Calculate ee using the formula: %ee=AreaMajor​+AreaMinor​∣AreaMajor​−AreaMinor​∣​×100 .

Analytical Workflow Visualization

Workflow for synthesis and chiral HPLC validation of (1-tosyl-1H-indol-3-yl)methanol derivatives.

References

• Jiang, X., Jiang, H., Yang, Q., Cheng, Y., Lu, L.-Q., Tunge, J. A., & Xiao, W.-J. "Photoassisted Cobalt-Catalyzed Asymmetric Reductive Grignard-Type Addition of Aryl Iodides." Journal of the American Chemical Society, 2022, 144(18), 8347-8354. URL: [Link]

• Organic Chemistry Portal. "Photoassisted Cobalt-Catalyzed Asymmetric Reductive Grignard-Type Addition of Aryl Iodides." Literature Abstracts. URL: [Link]

• Jiang, X., et al. "Supporting Information: Photoassisted Cobalt-catalyzed Asymmetric Reductive Grignard-type Addition of Aryl Iodides." Nature Communications / JACS Supplementary Data. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photoassisted Cobalt-Catalyzed Asymmetric Reductive Grignard-Type Addition of Aryl Iodides [organic-chemistry.org]
• 4. thieme-connect.com [thieme-connect.com]

A Comparative Guide to the Synthesis of (1-tosyl-1H-indol-3-yl)methanol: Navigating Pathways for Enhanced Reproducibility

For researchers and professionals in drug development, the synthesis of functionalized indole scaffolds is a cornerstone of discovery. (1-tosyl-1H-indol-3-yl)methanol is a valuable intermediate, incorporating a protected indole nitrogen and a reactive primary alcohol for further elaboration. However, the sequence of synthetic steps chosen can dramatically impact reaction efficiency, purity, and ultimately, reproducibility across different laboratory settings. This guide provides an in-depth comparison of the two primary synthetic pathways starting from indole-3-carbaldehyde, offering field-proven insights into why one route is demonstrably superior for achieving consistent, high-quality results.

Introduction: The Strategic Choice in Synthesis

The synthesis of (1-tosyl-1H-indol-3-yl)methanol involves two fundamental transformations: the protection of the indole nitrogen with a p-toluenesulfonyl (tosyl) group and the reduction of a C3-aldehyde to a primary alcohol. The critical decision facing any chemist is the order in which these operations are performed. This choice is not trivial; it dictates the nature of the intermediates, the potential for side reactions, and the complexity of purification. Here, we compare two logical pathways:

• Pathway A: N-Tosylation of indole-3-carbaldehyde, followed by reduction of the aldehyde.

• Pathway B: Reduction of indole-3-carbaldehyde, followed by N-tosylation of the resulting indole-3-methanol.

Through a detailed analysis of the underlying chemistry and potential pitfalls, this guide will establish Pathway A as the more robust and reliable method for reproducible synthesis.

Comparative Analysis of Synthetic Pathways

The primary challenge in synthesizing this target molecule lies in managing the reactivity of the two functional sites: the indole N-H proton and the hydroxyl proton of the alcohol. The acidity and nucleophilicity of these sites determine the outcome of the tosylation step.

Pathway A: The Recommended Route for Unambiguous Results

This pathway strategically circumvents the core challenge of chemoselectivity by protecting the indole nitrogen while the C3 substituent is a non-nucleophilic aldehyde.

Caption: Pathway A: N-Tosylation followed by reduction.

Causality Behind This Choice (Expertise & Experience): The indole N-H proton is acidic and readily deprotonated by a suitable base, allowing for clean N-tosylation. The aldehyde at the C3 position is an electrophile and is unreactive under the basic conditions of tosylation. This orthogonality ensures a clean, high-yielding first step. The subsequent reduction of the aldehyde on the N-protected indole is a standard, highly efficient transformation using sodium borohydride (NaBH₄), a mild and selective reducing agent that will not affect the stable N-tosyl group.[1]

Trustworthiness & Self-Validation: This pathway is inherently self-validating because each step is a high-fidelity, well-documented transformation with minimal potential for competing reactions. The intermediate, 1-tosyl-1H-indole-3-carbaldehyde, is a stable, crystalline solid that can be easily purified and characterized before proceeding, ensuring the quality of the material for the final reduction step.

Pathway B: A Plausible but Problematic Alternative

This route appears logical on the surface but introduces a significant and often irreproducible chemoselectivity challenge in the final step.

Caption: Pathway B: Reduction followed by problematic N-tosylation.

Causality Behind Experimental Challenges (Expertise & Experience): The first step, the reduction of indole-3-carbaldehyde to indole-3-methanol, is straightforward.[2] The critical flaw lies in the second step. The intermediate, indole-3-methanol, possesses two nucleophilic sites: the indole nitrogen and the primary alcohol's oxygen. Both can react with p-toluenesulfonyl chloride (TsCl).

The outcome of this reaction is highly sensitive to subtle variations in conditions (base, solvent, temperature, addition rate), leading to a mixture of N-tosylated, O-tosylated, and N,O-ditosylated products. This makes achieving a high yield of the desired product difficult and purification a significant challenge. Some studies have even reported an unexpected transfer of a tosyl group from the indole nitrogen to an unprotected alcohol, further complicating the reaction landscape.[3] Furthermore, treating alcohols with TsCl under certain basic conditions can lead to the formation of corresponding chlorides as a side product, adding another potential impurity.[4][5]

Trustworthiness & Reproducibility Issues: The lack of chemoselectivity makes this pathway inherently untrustworthy for reproducible synthesis. Minor changes in lab conditions (e.g., reagent purity, atmospheric moisture affecting the base) can alter the ratio of products, leading to inconsistent yields and purities from batch to batch. Separating the desired N-tosyl product from the O-tosyl isomer via standard chromatography can be challenging due to their similar polarities.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the expected outcomes based on established chemical principles and literature precedents for analogous reactions.

Parameter	Pathway A (Tosylate -> Reduce)	Pathway B (Reduce -> Tosylate)
Starting Material	Indole-3-carbaldehyde	Indole-3-carbaldehyde
Step 1 Yield	High (Typically >90%)[6]	High (Typically >95%)
Step 2 Yield	High (Typically >95%)	Variable / Low (Highly dependent on selectivity)
Key Challenge	Standard reaction workup and purification.	Poor Chemoselectivity: N- vs. O-tosylation.[3][5]
Primary Byproducts	Minimal if reactions are run to completion.	O-tosyl isomer, N,O-ditosyl product, chlorinated byproduct.
Purification	Straightforward chromatography/recrystallization.	Difficult chromatographic separation of isomers.
Reproducibility	High. The pathway is robust and insensitive to minor variations.	Low. Results are highly dependent on precise reaction conditions.
Overall Recommendation	Highly Recommended	Not Recommended for reliable synthesis

Experimental Protocols

The following protocols are provided as representative procedures. Researchers should always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol for Pathway A (Recommended)

Step 1: Synthesis of 1-Tosyl-1H-indole-3-carbaldehyde

• To a solution of indole-3-carbaldehyde (1.0 eq.) in acetonitrile (MeCN) or dimethylformamide (DMF) (approx. 0.5 M), add powdered potassium hydroxide (KOH) (2.0 eq.).

• Stir the suspension at room temperature for 20-30 minutes.

• Add p-toluenesulfonyl chloride (TsCl) (1.2 eq.) portion-wise, maintaining the temperature below 30°C.

• Stir the reaction at room temperature until completion, as monitored by Thin Layer Chromatography (TLC). This typically takes 2-4 hours.

• Upon completion, carefully pour the reaction mixture into ice water.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield pure 1-tosyl-1H-indole-3-carbaldehyde as a solid.

Step 2: Synthesis of (1-tosyl-1H-indol-3-yl)methanol

• Suspend 1-tosyl-1H-indole-3-carbaldehyde (1.0 eq.) in methanol (MeOH) or a mixture of tetrahydrofuran (THF) and MeOH (approx. 0.2 M).

• Cool the suspension to 0°C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise, ensuring the temperature remains below 10°C.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours, or until TLC indicates complete consumption of the starting material.

• Cool the mixture back to 0°C and quench the reaction by the slow, dropwise addition of 1M HCl until gas evolution ceases and the pH is neutral to slightly acidic.

• Remove the organic solvents under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purify by flash column chromatography on silica gel to obtain (1-tosyl-1H-indol-3-yl)methanol.

Protocol for Pathway B (Not Recommended)

Step 1: Synthesis of Indole-3-methanol

• Dissolve indole-3-carbaldehyde (1.0 eq.) in methanol (approx. 0.3 M) and cool to 0°C.[2]

• Add sodium borohydride (NaBH₄) (1.0-1.2 eq.) portion-wise.

• Stir at room temperature until the reaction is complete by TLC (typically 1-2 hours).

• Quench with water, remove methanol under reduced pressure, and extract with ethyl acetate to isolate indole-3-methanol.

Step 2: N-Tosylation of Indole-3-methanol (Demonstration of Challenge)

• Dissolve indole-3-methanol (1.0 eq.) in anhydrous dichloromethane (DCM) or THF under an inert atmosphere.

• Add a base such as triethylamine (1.5 eq.) or pyridine (used as solvent). For deprotonation of the indole N-H, a stronger base like sodium hydride (NaH) might be attempted, but this would also deprotonate the alcohol, forming a mixture of alkoxide and indolenide anions.

• Cool the solution to 0°C and add p-toluenesulfonyl chloride (TsCl) (1.1 eq.) dropwise.[7]

• Stir the reaction and monitor by TLC. Multiple new spots corresponding to the various tosylated products and starting material are expected, complicating the determination of a clear endpoint.

• Workup involves quenching with water, extraction, and extensive column chromatography to attempt the separation of the desired product from its isomers.

Conclusion and Authoritative Recommendation

While multiple synthetic routes can often be proposed for a target molecule, their practical utility and reproducibility are not equal. For the synthesis of (1-tosyl-1H-indol-3-yl)methanol, Pathway A (N-Tosylation followed by Reduction) is unequivocally the superior strategy. Its foundation lies in the logical protection of the more reactive indole nitrogen on a substrate lacking other nucleophilic sites, followed by a clean, high-yielding reduction. This approach minimizes side reactions, simplifies purification, and ensures that results can be reliably reproduced between different chemists and laboratories.

In contrast, Pathway B (Reduction followed by N-Tosylation) introduces a critical chemoselectivity flaw. The competition between N- and O-tosylation creates a complex product mixture that is highly sensitive to reaction conditions, making it an unreliable and inefficient method for preparing the target compound in high purity. For any research or development campaign where consistency and quality are paramount, the strategic choice is clear.

References

• Zhang, M., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 16(7), 5665-5674. Available at: [Link]

• Royal Society of Chemistry. (n.d.). EXPERIMENTAL SUPPORTING INFORMATION. Available at: [Link]

• Dabral, V., et al. (n.d.). Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one. Academia.edu. Available at: [Link]

• Tanabe, Y., et al. (1999). Facile and Practical Methods for the Sulfonylation of Alcohols Using Ts(Ms)Cl and Me2N(CH2)nNMe2 as a Key Base. Synthesis, 1999(11), 1633-1636. Available at: [Link]

• Supporting Information for "Activation of sodium borohydride via carbonyl reduction for the synthesis of amine- and phosphine-boranes". (n.d.). Available at: [Link]

• Patel, R. B., et al. (2015). Synthesis and biological evaluation of indoles. Der Pharma Chemica, 7(7), 166-173. Available at: [Link]

• Harrisson, P., et al. (2020). Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions. Polymers, 12(11), 2542. Available at: [Link]

• Chemistry LibreTexts. (2020). 19.3: Reductions using NaBH4, LiAlH4. Available at: [Link]

• Supporting information for "Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively". (n.d.). Available at: [Link]

• National Open Access Monitor, Ireland. (n.d.). Reduction of Carboxylic Acids with Sodium Borohydride and an Electrophile. Available at: [Link]

• Reddit. (2024). isolating product after sodium borohydride reduction. r/Chempros. Available at: [Link]

• Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.

• Donati, F., et al. (2017). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules, 22(10), 1735. Available at: [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. Available at: [Link]

• Jiao, L., & Bach, T. (2014). Regioselective Direct C–H Alkylation of NH Indoles and Pyrroles by a Palladium/Norbornene-Cocatalyzed Process. Synthesis, 46(01), 35-41.
• Google Patents. (2010). CN101921223A - Synthesis method of indole-3-methanol.

• ResearchGate. (2023). Nickel-catalysed chemoselective C-3 alkylation of indoles with alcohols through a borrowing hydrogen method. Available at: [Link]

• Heravi, M. M., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34235-34273. Available at: [Link]

• Reddy, T. R., et al. (2020). Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water. Beilstein Journal of Organic Chemistry, 16, 71-79. Available at: [Link]

• Jung, M. E., & Lazarova, T. I. (1997). Synthesis of Indole Analogues of the Natural Schweinfurthins. The Journal of Organic Chemistry, 62(6), 1553-1563. Available at: [Link]

• Zhang, M., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 16(7), 5665-5674. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CN101921223A - Synthesis method of indole-3-methanol - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one [academia.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]